2-(2-Bromoethyl)pyrrolidine

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(2-Bromoethyl)pyrrolidine Hydrobromide (CAS 74814-50-9)

This guide provides a comprehensive technical overview of 2-(2-bromoethyl)pyrrolidine hydrobromide, a key intermediate for researchers, chemists, and professionals in drug development. We will delve into its chemical and physical properties, synthesis methodologies, reactivity, and applications, grounding our discussion in established chemical principles and field-proven insights.

Core Chemical Identity and Properties

2-(2-Bromoethyl)pyrrolidine hydrobromide is a pyrrolidine derivative presented as a hydrobromide salt. This salt form enhances its stability and solubility in polar solvents, making it a convenient solid for handling and storage in a laboratory setting.[1]

The structure consists of a saturated five-membered nitrogen-containing pyrrolidine ring substituted at the 2-position with a bromoethyl group. The hydrobromide salt form means the pyrrolidine nitrogen is protonated.

Caption: Structure of 2-(2-Bromoethyl)pyrrolidine Hydrobromide.

The key to this molecule's utility lies in the bromoethyl group. The primary alkyl bromide is a potent electrophilic site, primed for nucleophilic substitution reactions.[1]

Physical and Chemical Properties

Property	Value	Source(s)
CAS Number	74814-50-9	[1]
Molecular Formula	C₆H₁₃Br₂N	[1]
Molecular Weight	258.98 g/mol	[1]
Appearance	Typically a white crystalline solid.	[1]
Solubility	Soluble in water and polar organic solvents.	[1]
Storage	Recommended cold-chain storage (2–8°C) to prevent degradation.	[1]

While a specific melting point is not consistently reported in the literature for this exact CAS number, similar bromoalkylamine hydrobromide salts typically exhibit melting points in the range of 150-200°C. The exact value is highly dependent on purity.

Synthesis and Manufacturing Insights

Several synthetic pathways to 2-(2-bromoethyl)pyrrolidine hydrobromide have been described, each with distinct advantages concerning yield, scalability, and green chemistry principles. The choice of method often depends on the available starting materials and the desired scale of production.

Route 1: From 2-(2-Hydroxyethyl)pyrrolidine

A common and efficient laboratory-scale synthesis involves the bromination of the corresponding alcohol, 2-(2-hydroxyethyl)pyrrolidine. This transformation can be achieved using various brominating agents, such as hydrobromic acid or thionyl bromide. A solvent-free approach using thionyl chloride followed by anion exchange has also been reported, which simplifies purification as the product often crystallizes upon cooling.[1]

Caption: Synthesis from a 2-(2-hydroxyethyl)pyrrolidine precursor.

Self-Validating Protocol Considerations: The conversion of the alcohol to the bromide is a critical step. The reaction's completeness should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting alcohol is no longer detectable. The final product's identity and purity should be confirmed through spectroscopic methods, as detailed in the analytical section.

Route 2: Ring Formation and Modification

Alternative strategies involve building the pyrrolidine ring itself. For instance, microwave-assisted cyclodehydration of 1,4-dibromobutane with an ammonia source can produce the pyrrolidine ring, which can then be functionalized.[1] This method can significantly reduce reaction times from hours to minutes.[1] Another approach starts with the reaction of pyrrolidine with 1,2-dibromoethane.[1] However, this method can be prone to over-alkylation and the formation of piperazine byproducts, necessitating careful control of stoichiometry and reaction conditions.

Chemical Reactivity and Mechanistic Pathways

The synthetic value of 2-(2-bromoethyl)pyrrolidine hydrobromide is derived from its reactivity as an alkylating agent. The carbon atom attached to the bromine is electron-deficient and serves as a strong electrophile.

Core Mechanism: S_N2 Nucleophilic Substitution

The primary mode of reaction is a bimolecular nucleophilic substitution (S_N2) mechanism.[1] A nucleophile attacks the electrophilic carbon, displacing the bromide ion, which is an excellent leaving group.

Caption: Generalized S_N2 reaction at the bromoethyl moiety.

This reactivity is highly reliable and versatile, allowing for the introduction of the 2-(pyrrolidin-2-yl)ethyl moiety onto a wide range of molecules.

Causality in Experimental Choices:

• Solvent: Polar aprotic solvents like DMF or acetonitrile are preferred as they can solvate the cation (the protonated pyrrolidine) but do not solvate the nucleophile as strongly as protic solvents. This leaves the nucleophile "bare" and more reactive, accelerating the S_N2 reaction.[1]

• Temperature: Careful temperature control (typically 50-70°C) is crucial.[1] While higher temperatures increase the reaction rate, they can also promote the competing E2 elimination reaction, leading to the formation of 2-vinylpyrrolidine as an undesired byproduct.

• Base: When reacting with nucleophiles that are themselves protonated (like amine hydrochlorides), a non-nucleophilic base is required to liberate the free nucleophile for the reaction to proceed.

Application in Pharmaceutical Development: A Case Study Analogue

The 2-(pyrrolidin-2-yl)ethyl scaffold is a valuable component in many biologically active compounds. While direct examples for the bromo-compound are proprietary or less documented, a closely related analogue, N-methyl-2-(2-chloroethyl)pyrrolidine, is a key intermediate in the synthesis of the first-generation antihistamine, Clemastine .[2][3][4]

The synthesis of Clemastine involves an O-alkylation, a classic S_N2 reaction, where the alkoxide of 1-(4-chlorophenyl)-1-phenylethanol acts as the nucleophile, displacing the chloride from the pyrrolidine derivative.[4][5]

Experimental Workflow: Synthesis of Clemastine Analogue

The following protocol illustrates how 2-(2-bromoethyl)pyrrolidine hydrobromide could be used in a similar O-alkylation reaction.

• Deprotonation: A suitable alcohol precursor is deprotonated with a strong, non-nucleophilic base (e.g., Sodium Hydride) in an anhydrous polar aprotic solvent (e.g., THF, DMF) under an inert atmosphere (Nitrogen or Argon) to form the corresponding alkoxide.

• Alkylation: A solution of 2-(2-bromoethyl)pyrrolidine hydrobromide (with an added equivalent of base to neutralize the HBr) is added to the alkoxide solution. The reaction is typically stirred at a moderately elevated temperature (e.g., 60°C) and monitored for completion.

• Work-up and Purification: Upon completion, the reaction is quenched with water and the product is extracted into an organic solvent. The crude product is then purified, typically by column chromatography or recrystallization, to yield the desired ether-linked final product.

This synthetic strategy highlights the utility of 2-(2-bromoethyl)pyrrolidine hydrobromide as a robust building block for creating complex molecular architectures with pharmaceutical relevance.

Analytical Characterization

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would be complex due to the protonated nitrogen and the diastereotopic protons on the pyrrolidine ring and the ethyl chain. Key signals would include multiplets for the pyrrolidine ring protons, and distinct multiplets for the -CH₂-CH₂-Br protons. The protons adjacent to the nitrogen and the bromine would be the most deshielded (shifted downfield).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should show six distinct signals corresponding to the six carbon atoms in the molecule. The carbon attached to the bromine would appear around 30-40 ppm, while the carbons adjacent to the protonated nitrogen would be shifted downfield to around 50-60 ppm.

• MS (Mass Spectrometry): Under Electron Ionization (EI), the molecule would likely fragment. Key fragments would include the loss of Br, HBr, and cleavage of the ethyl side chain. A characteristic isotopic pattern for one bromine atom would be expected for the fragment containing the bromoethyl chain after the loss of HBr.

• IR (Infrared Spectroscopy): Key vibrational bands would include C-H stretching (alkane) around 2850-3000 cm⁻¹, a broad N-H stretching band for the secondary ammonium salt around 2400-2800 cm⁻¹, and C-Br stretching in the fingerprint region (below 700 cm⁻¹).

Safety and Handling

As with any halogenated organic compound, 2-(2-bromoethyl)pyrrolidine hydrobromide should be handled with appropriate care in a well-ventilated fume hood. Based on data for analogous compounds such as 2-bromoethylamine hydrobromide and other bromoalkanes, the following hazards should be assumed:[6][7]

• Harmful if swallowed. [7]

• Causes skin and serious eye irritation. [7]

• May cause respiratory irritation. [7]

• May cause an allergic skin reaction. [7]

Recommended Personal Protective Equipment (PPE):

• Chemical-resistant gloves (e.g., nitrile).

• Safety goggles or a face shield.

• A laboratory coat.

Handling Procedures:

• Avoid generating dust.

• Wash hands thoroughly after handling.

• Store in a tightly sealed container in a cool, dry place.[1]

In case of accidental exposure, seek immediate medical attention and consult the Material Safety Data Sheet (MSDS) for the specific product being used.

References

• PubChem. "2-Bromoethylamine hydrobromide". National Center for Biotechnology Information Website. Available at: [Link]

• PubChem. "1-(2-Bromoethyl)pyrrolidine-2,5-dione". National Center for Biotechnology Information Website. Available at: [Link]

• Chemsrc. "1-(2-Bromoethyl)pyrrolidine | CAS#:54035-94-8". Chemsrc Website. Available at: [Link]

• Carl ROTH. "Safety Data Sheet: potassium dichromate". Carl ROTH Website. Available at: [Link]

• Google Patents. "CN107011228B - A kind of preparation method of clemastine fumarate". Google Patents Website.
• Google Patents. "US2952688A - Synthesis of pyrrolidine". Google Patents Website.

• Sciencemadness Discussion Board. "Morpholine derivate from secondary amine/alcohol". Sciencemadness Website. Available at: [Link]

• MDPI. "Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors". MDPI Website. Available at: [Link]

• Chemos GmbH&Co.KG. "Safety Data Sheet: potassium dichromate". Chemos GmbH&Co.KG Website. Available at: [Link]

• PubMed. "Asymmetric synthesis of H1 receptor antagonist (R,R)-clemastine". National Center for Biotechnology Information Website. Available at: [Link]

• Chem-Impex. "N-(2-Hydroxyethyl)pyrrolidine". Chem-Impex Website. Available at: [Link]

• PubMed. "Double-blind trials of clemastine ('Tavegil') in allergic rhinitis". National Center for Biotechnology Information Website. Available at: [Link]

Sources

• 1. Buy 2-(2-Bromoethyl)pyrrolidine hydrobromide (EVT-3118255) | 74814-50-9 [evitachem.com]
• 2. Clemastine Fumarate - LKT Labs [lktlabs.com]
• 3. CN107011228B - A kind of preparation method of clemastine fumarate - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Asymmetric synthesis of H1 receptor antagonist (R,R)-clemastine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-Bromoethylamine hydrobromide | C2H7Br2N | CID 2774217 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-(2-Bromoethyl)pyrrolidine-2,5-dione | C6H8BrNO2 | CID 13561395 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structure of 2-(2-bromoethyl)pyrrolidine vs 1-(2-bromoethyl)pyrrolidine

An In-depth Technical Guide to the Structure, Synthesis, and Reactivity of 2-(2-bromoethyl)pyrrolidine and 1-(2-bromoethyl)pyrrolidine

Executive Summary

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1][2] Functionalized pyrrolidines, such as its bromoethyl derivatives, serve as critical building blocks in the synthesis of complex molecular architectures. This guide provides an in-depth comparative analysis of two constitutional isomers: 1-(2-bromoethyl)pyrrolidine and 2-(2-bromoethyl)pyrrolidine. While sharing the same molecular formula (C₆H₁₂BrN), the differential placement of the bromoethyl substituent—either on the nitrogen atom (N-substitution) or at the C2 position of the ring (C-substitution)—imparts profoundly distinct chemical properties. We will explore their structural nuances, divergent synthetic pathways, characteristic spectroscopic signatures, and disparate reactivity profiles, offering field-proven insights for researchers, scientists, and drug development professionals.

Isomeric Structures: A Comparative Overview

The fundamental difference between the two molecules lies in the point of attachment of the bromoethyl group. In 1-(2-bromoethyl)pyrrolidine , the substituent is bonded to the nitrogen atom, resulting in a tertiary amine. In contrast, 2-(2-bromoethyl)pyrrolidine features the substituent on a carbon atom, retaining a secondary amine functionality. This seemingly subtle distinction is the primary determinant of their unique chemical behavior.

Caption: Molecular structures of 1-(2-bromoethyl)pyrrolidine and 2-(2-bromoethyl)pyrrolidine.

Synthesis Strategies: Rationale and Protocols

The synthesis of these isomers requires distinct strategies that selectively target either the nitrogen or a carbon atom of the pyrrolidine precursor.

Synthesis of 1-(2-bromoethyl)pyrrolidine

The synthesis of the N-substituted isomer is a straightforward nucleophilic substitution reaction. The secondary amine of the pyrrolidine ring acts as a potent nucleophile, attacking one of the electrophilic carbon atoms of a 1,2-dihaloethane, typically 1,2-dibromoethane.

Causality: The high nucleophilicity of the nitrogen atom in pyrrolidine makes direct N-alkylation the overwhelmingly favored pathway.[3] To prevent undesired side reactions, such as double alkylation leading to a quaternary ammonium salt, an excess of the pyrrolidine starting material can be used. The product is often isolated as its hydrobromide salt, which enhances stability and simplifies handling.[3]

Caption: Synthetic workflow for 1-(2-bromoethyl)pyrrolidine.

Experimental Protocol: Synthesis of 1-(2-bromoethyl)pyrrolidine Hydrobromide

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine pyrrolidine (2.0 eq) and a suitable solvent such as acetonitrile or dimethylformamide.

• Reaction: Add 1,2-dibromoethane (1.0 eq) dropwise to the stirred solution.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours until TLC or GC-MS analysis indicates consumption of the starting material.

• Work-up: Cool the mixture to room temperature. Concentrate the solution under reduced pressure to remove the solvent.

• Salt Formation: Dissolve the residue in a minimal amount of a suitable solvent (e.g., ethanol) and treat with a solution of hydrobromic acid (HBr).

• Isolation: Cool the solution in an ice bath to precipitate the hydrobromide salt. Collect the solid by vacuum filtration, wash with cold acetone, and dry under vacuum.[3][4]

Synthesis of 2-(2-bromoethyl)pyrrolidine

Synthesizing the C-substituted isomer is more complex as it requires bypassing the highly reactive nitrogen atom. A common strategy involves starting with a precursor that already has the C2-substituent in a different form, such as a hydroxyl group, which can then be converted to the bromide.

Causality: Direct C-alkylation of pyrrolidine is not feasible. Therefore, a multi-step approach is necessary. Starting with 2-pyrrolidinemethanol or 2-(2-hydroxyethyl)pyrrolidine allows for the selective conversion of the primary alcohol to an alkyl bromide using standard reagents like phosphorus tribromide (PBr₃) or concentrated hydrobromic acid. The nitrogen is typically protected during this process (e.g., as a carbamate) to prevent it from reacting with the brominating agent.

Experimental Protocol: Synthesis from 2-(2-hydroxyethyl)pyrrolidine

• Protection (Optional but Recommended): Protect the nitrogen of 2-(2-hydroxyethyl)pyrrolidine with a suitable protecting group (e.g., Boc anhydride) to form N-Boc-2-(2-hydroxyethyl)pyrrolidine.

• Bromination: Dissolve the protected alcohol in an anhydrous aprotic solvent (e.g., dichloromethane) and cool in an ice bath. Add phosphorus tribromide (PBr₃) or an alternative brominating agent (e.g., CBr₄/PPh₃) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC.

• Quenching: Carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with dichloromethane. Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Deprotection: Remove the protecting group under appropriate conditions (e.g., trifluoroacetic acid for a Boc group) to yield the desired 2-(2-bromoethyl)pyrrolidine, which can be isolated as its salt.

Physicochemical and Spectroscopic Characterization

The isomeric difference leads to distinct physical properties and unambiguous spectroscopic signatures, crucial for their identification and quality control.

Comparative Physicochemical Properties

Property	1-(2-bromoethyl)pyrrolidine	2-(2-bromoethyl)pyrrolidine	Reference
Molecular Formula	C₆H₁₂BrN	C₆H₁₂BrN	[5][6]
Molecular Weight	178.07 g/mol	178.07 g/mol	[5][6]
Boiling Point	188.2 ± 23.0 °C at 760 mmHg	Data not readily available	[5]
Density	1.4 ± 0.1 g/cm³	Data not readily available	[5]
pKa (Predicted)	9.16 ± 0.20	~10-11 (typical for sec-amines)	[6]
Appearance	Liquid	Powder (as HBr salt)	[5][7]

Spectroscopic Distinction

Spectroscopic analysis provides a definitive method for differentiating between the two isomers.

• ¹H NMR Spectroscopy: The proton NMR spectra are markedly different.

  • 1-(2-bromoethyl)pyrrolidine: Lacks an N-H proton signal. It will show two characteristic triplets for the ethyl group protons: one for the -N-CH₂- protons (typically ~2.8-3.0 ppm) and another for the -CH₂-Br protons (further downfield, ~3.4-3.5 ppm).

  • 2-(2-bromoethyl)pyrrolidine: Features a broad singlet corresponding to the secondary amine (N-H) proton, which is exchangeable with D₂O. The proton at the C2 position will appear as a complex multiplet. The signals for the ethyl group are generally more upfield compared to the 1-isomer due to the greater distance from the electron-withdrawing nitrogen atom.

• Mass Spectrometry: While both isomers have the same nominal mass, their fragmentation patterns under electron ionization (EI) differ, reflecting their structural divergence.

  • Isotopic Signature: Both will exhibit a characteristic M and M+2 peak pattern in an approximate 1:1 ratio, which is indicative of the presence of a single bromine atom.[8]

  • Fragmentation of 1-Isomer: A primary fragmentation pathway involves the cleavage of the C-N bond of the ethyl group, leading to a stable pyrrolidinomethyl cation or loss of a bromoethyl radical.

  • Fragmentation of 2-Isomer: Alpha-cleavage is a dominant pathway for secondary amines. This involves the cleavage of the C-C bond adjacent to the nitrogen, leading to the loss of the bromoethyl side chain and formation of a stable iminium ion.

Chemical Reactivity and Synthetic Utility

The differing functionalities—a tertiary amine versus a secondary amine—dictate their roles as synthetic intermediates.

Reactivity of 1-(2-bromoethyl)pyrrolidine

As a tertiary amine, the nitrogen is basic but not nucleophilic. The molecule's primary reactive site is the electrophilic carbon attached to the bromine. It serves as an excellent pyrrolidinoethylating agent , used to introduce the pyrrolidin-1-yl-ethyl moiety onto nucleophiles such as amines, phenols, or thiols via Sₙ2 reactions.

Reactivity of 2-(2-bromoethyl)pyrrolidine

This isomer possesses dual functionality: a nucleophilic secondary amine and an electrophilic C-Br center. This arrangement makes it highly prone to intramolecular cyclization . The nitrogen can act as an internal nucleophile, attacking the electrophilic carbon and displacing the bromide to form a bicyclic system known as indolizidine . This is a privileged scaffold found in many alkaloids and pharmacologically active compounds. This propensity for cyclization is a critical consideration in its handling and synthetic application.

Caption: Contrasting reaction pathways for the two bromoethylpyrrolidine isomers.

Applications in Drug Discovery and Development

The pyrrolidine nucleus is a cornerstone in modern drug design.[1] These bromoethyl derivatives serve as versatile synthons for accessing novel chemical entities.

• 1-(2-bromoethyl)pyrrolidine is frequently used to append a basic side chain to a lead compound. This is a common strategy to improve pharmacokinetic properties, such as aqueous solubility and cell permeability, or to introduce a key binding interaction with a biological target.

• 2-(2-bromoethyl)pyrrolidine , with its potential to form rigid bicyclic structures like indolizidine, is invaluable for creating conformationally constrained analogues of lead compounds. This conformational rigidity can lead to enhanced binding affinity and selectivity for a target receptor or enzyme.

Conclusion

While 1-(2-bromoethyl)pyrrolidine and 2-(2-bromoethyl)pyrrolidine are constitutional isomers, their structural differences translate into a world of chemical disparity. The N-substituted isomer is a straightforward alkylating agent, prized for its ability to introduce the pyrrolidinoethyl group. In contrast, the C-substituted isomer is a more complex building block, distinguished by its secondary amine and its propensity for intramolecular cyclization to form valuable bicyclic scaffolds. A thorough understanding of their unique synthesis, characterization, and reactivity is paramount for their effective application in organic synthesis and the rational design of new therapeutic agents.

References

• Chemsrc. 1-(2-Bromoethyl)pyrrolidine. Available from: [Link]

• Harreus, A. et al. (2011). 2-Pyrrolidone. In Ullmann's Encyclopedia of Industrial Chemistry.
• Google Patents. US2952688A - Synthesis of pyrrolidine.

• MDPI. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Available from: [Link]

• National Institute of Standards and Technology. Pyrrolidine. NIST WebBook. Available from: [Link]

• Organic Syntheses. Ethylamine, 2-bromo-, hydrobromide. Available from: [Link]

• The Royal Society of Chemistry. Synthesis and Structural Characterization of Amido Heteroscorpionate Rare-Earth Metals Complexes. Hydroamination of Aminoalkenes. Available from: [Link]

• PrepChem.com. Synthesis of 1-(2-bromoethyl)piperidine hydrobromide. Available from: [Link]

• PubChem. 1-(2-Bromoethyl)pyrrolidine-2,5-dione. Available from: [Link]

• PubMed. Analysis of endogenous pyrrolidine levels by mass fragmentography. Available from: [Link]

• NIH National Library of Medicine. Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation. Available from: [Link]

• YouTube. Bromo pattern in Mass Spectrometry. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy 2-(2-Bromoethyl)pyrrolidine hydrobromide (EVT-3118255) | 74814-50-9 [evitachem.com]
• 4. prepchem.com [prepchem.com]
• 5. 1-(2-Bromoethyl)pyrrolidine | CAS#:54035-94-8 | Chemsrc [chemsrc.com]
• 6. Page loading... [wap.guidechem.com]
• 7. chemscene.com [chemscene.com]
• 8. m.youtube.com [m.youtube.com]

Structural Divergence in Bromoethyl Pyrrolidines: Mechanistic, Synthetic, and Safety Implications

Executive Summary: The "Warhead" vs. The "Scaffold"

In drug development, the positioning of a bromoethyl side chain on a pyrrolidine ring dictates the fundamental identity of the molecule.[1] While they share the same molecular formula (

), N-(2-bromoethyl)pyrrolidine and 2-(2-bromoethyl)pyrrolidine function as entirely distinct chemical entities.[1][2]

• N-Substituted (1-position): Functions as a nitrogen mustard surrogate .[1][2] It is a potent electrophile driven by the formation of a highly reactive aziridinium ion.[1] It is primarily a "warhead" for alkylating biological targets (DNA, receptors).[2]

• C-Substituted (2-position): Functions as a bicyclic precursor . It is prone to intramolecular cyclization to form the stable pyrrolizidine ring system. It is primarily a "scaffold" for constructing complex alkaloids or stable pharmacophores.[1][2]

This guide details the mechanistic divergence, synthesis protocols, and critical safety distinctions between these two isomers.[3]

Part 1: Mechanistic Divergence[1]

The reactivity difference is governed by the geometric accessibility of the nitrogen lone pair to the electrophilic carbon bearing the bromine.[1]

N-Substituted: The Aziridinium Pathway

In 1-(2-bromoethyl)pyrrolidine , the nitrogen lone pair attacks the

-carbon of the ethyl chain.[1][2] This forms a strained, bicyclic aziridinium ion (specifically, a 3-membered ring fused to the nitrogen).[1]

• Kinetics: Extremely fast (

  ).[2] The proximity (3-membered ring formation) lowers the entropic barrier.[1]

• Outcome: The aziridinium ion is a potent electrophile.[1] In the presence of nucleophiles (Nu-), it undergoes ring-opening alkylation.[1][2]

C-Substituted: The Pyrrolizidine Pathway

In 2-(2-bromoethyl)pyrrolidine , the nitrogen lone pair attacks the terminal carbon of the ethyl side chain attached to the C2 position.[1] This is a 5-exo-tet cyclization.[1][2]

• Kinetics: Slower than aziridinium formation but thermodynamically favorable.[1][2]

• Outcome: Formation of the pyrrolizidinium salt (1-azabicyclo[3.3.0]octane system).[1][2] This is often a stable endpoint rather than a reactive intermediate.[1][2]

Visualization: Pathway Comparison

Figure 1: Mechanistic divergence. The N-substituted path leads to a reactive electrophile (Red), while the C-substituted path leads to a stable bicyclic scaffold (Blue).[1][2]

Part 2: Synthetic Protocols

The synthesis of these compounds requires distinct strategies to prevent premature cyclization.

Protocol A: Synthesis of N-(2-bromoethyl)pyrrolidine Hydrobromide

Goal: Isolate the linear precursor without triggering aziridinium formation (which degrades the product). Critical Control: Maintain acidic conditions to protonate the nitrogen, rendering it non-nucleophilic.

Reagents:

• N-(2-hydroxyethyl)pyrrolidine (1.0 eq)[1][2]

• Thionyl Chloride (

  ) (1.2 eq)[2]

• Solvent: Chloroform (

  ) or DCM.[2]

Step-by-Step:

• Salt Formation: Dissolve amino-alcohol in

  . Cool to 0°C. Add HCl (gas or etherate) to form the hydrochloride salt before adding the halogenating agent.

• Activation: Add

  dropwise at 0-5°C.

• Reflux: Warm to room temperature, then reflux for 2 hours. Evolution of

  and gas occurs.[1]

• Isolation: Evaporate solvent/excess

  under vacuum.

• Crystallization: Recrystallize the resulting solid from Ethanol/Ether.

  • Result:1-(2-bromoethyl)pyrrolidine

    HBr .[1][2]

  • Stability:[1] Stable as a solid salt.[1][2] Do not free-base unless immediately reacting; the free base will self-destruct into the aziridinium polymer/dimer within minutes.[1][2]

Protocol B: Synthesis of 2-(2-bromoethyl)pyrrolidine Hydrobromide

Goal: Create the alkyl bromide while avoiding pyrrolizidine formation.

Reagents:

• 2-Pyrrolidineethanol (1.0 eq) (Commercially available or from Proline reduction).[1][2]

• Phosphorus Tribromide (

  ) (0.4 eq).[2]

• Solvent: Toluene.[1][2]

Step-by-Step:

• Addition: Dissolve 2-pyrrolidineethanol in toluene. Cool to 0°C.[1][2]

• Bromination: Add

  dropwise.[1][2] The reaction is less violent than with the N-substituted analog due to steric distance.[1]

• Heating: Heat to 60-70°C for 4 hours.

• Quench: Cool to 0°C. Carefully add ice water.

• Extraction (Critical): The product is in the aqueous phase as the HBr salt.

• Isolation: Lyophilize the aqueous phase or extract with organic solvent only after careful pH adjustment (keep pH < 7 to avoid cyclization).

  • Result:2-(2-bromoethyl)pyrrolidine

    HBr .[1][2][4]

Part 3: Comparative Reactivity Data

The following data summarizes the alkylating potential (reaction with standard nucleophile 4-(p-nitrobenzyl)pyridine, NBP) and stability.

Feature	N-Substituted (1-bromoethyl)	C-Substituted (2-bromoethyl)
Reactive Species	Aziridinium Ion (3-membered)	Primary Alkyl Bromide (or Pyrrolizidinium)
Half-life (pH 7.4)	< 20 minutes (Hydrolysis/Alkylation)	> 24 hours (Slow hydrolysis)
Alkylation Mechanism	-like (via Aziridinium)	(Direct displacement)
Primary Hazard	Vesicant (Blistering agent)	Irritant
Target Application	Irreversible antagonist / Chemotherapy	Scaffold construction

Experimental Validation: Kinetic Monitoring via NMR

To confirm the identity of your isomer, perform a kinetic stability test in

.

Figure 2: NMR Validation Workflow. N-substituted isomers show dynamic behavior in solution due to aziridinium equilibrium.

Part 4: Safety & Handling (Mandatory)[2]

WARNING: The structural difference implies a massive difference in toxicity.

• N-(2-bromoethyl)pyrrolidine:

  • Classification: Nitrogen Mustard Class.[1][2]

  • Hazard: Potent Vesicant .[1][2] Causes DNA alkylation.[1][2][5] Skin contact can cause delayed, painful blistering and necrosis.[1][2]

  • Decontamination: Use 5% Sodium Thiosulfate solution (nucleophilic quench) to neutralize spills immediately.[2]

  • PPE: Double nitrile gloves, face shield, and fume hood operation are mandatory.

• 2-(2-bromoethyl)pyrrolidine:

  • Classification: Alkyl Halide / Corrosive.[1][2]

  • Hazard: Skin and eye irritant.[1][2][6][7][8] Less likely to cause systemic DNA alkylation compared to the N-isomer, but still capable of alkylating proteins at high concentrations.[1]

  • Handling: Standard organic synthesis precautions.

References

• Mechanistic Insight: Tandem cationic cyclisation–aziridinium ion formation–nucleophilic ring opening: new methodology for the stereocontrolled synthesis of substituted pyrrolidines.[9] Chemical Communications.[1][2]

• Synthesis of C-Substituted Analogs: Two-Directional Asymmetric “Clip-Cycle” Synthesis of 3,5-Disubstituted Pyrrolizidines. White Rose eTheses.[1][2]

• Aziridinium Kinetics: Aziridinium ion ring formation from nitrogen mustards: mechanistic insights from ab initio dynamics. PubMed / NIH.[1][2]

• Precursor Data: 2-Pyrrolidineethanol Compound Summary. PubChem.[1][2]

Sources

• 1. US2952688A - Synthesis of pyrrolidine - Google Patents [patents.google.com]
• 2. 2-Pyrrolidineethanol | C6H13NO | CID 86873 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy 2-(2-Bromoethyl)pyrrolidine hydrobromide (EVT-3118255) | 74814-50-9 [evitachem.com]
• 5. Aziridinium ion ring formation from nitrogen mustards: mechanistic insights from ab initio dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. fishersci.com [fishersci.com]
• 8. nj.gov [nj.gov]
• 9. Tandem cationic cyclisation–aziridinium ion formation–nucleophilic ring opening: new methodology for the stereocontrolled synthesis of substituted pyrrolidines - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Synthesis of 2-(2-bromoethyl)pyrrolidine from 2-pyrrolidineethanol: An Application Note and Protocol

Abstract: This comprehensive guide provides a detailed protocol for the synthesis of 2-(2-bromoethyl)pyrrolidine from 2-pyrrolidineethanol. The synthesis involves a two-step process: the protection of the secondary amine of the pyrrolidine ring using a tert-butyloxycarbonyl (Boc) group, followed by the bromination of the primary alcohol using phosphorus tribromide (PBr₃). The final step involves the deprotection of the Boc group to yield the target compound. This document outlines the reaction mechanisms, detailed experimental procedures, safety precautions, and purification methods, tailored for researchers, scientists, and professionals in drug development.

Introduction

The pyrrolidine ring is a fundamental scaffold in numerous natural alkaloids and clinically significant pharmaceuticals, exhibiting a wide range of biological activities including anti-inflammatory, antitumor, and hepatoprotective properties.[1] Specifically, 2-substituted pyrrolidines are key intermediates in the synthesis of various therapeutic agents. 2-(2-bromoethyl)pyrrolidine, in particular, serves as a valuable building block in medicinal chemistry for the introduction of the 2-ethylpyrrolidine moiety into larger molecules, often targeting neurological disorders due to its structural similarities to neurotransmitters.[2]

This application note details a robust and reliable method for the preparation of 2-(2-bromoethyl)pyrrolidine starting from the commercially available 2-pyrrolidineethanol. The synthetic strategy addresses the challenge of the reactive secondary amine by employing a Boc protecting group, ensuring the selective bromination of the hydroxyl group.

Chemical Theory and Mechanism

The conversion of 2-pyrrolidineethanol to 2-(2-bromoethyl)pyrrolidine is achieved through a multi-step process to ensure high selectivity and yield.

Step 1: Protection of the Pyrrolidine Nitrogen

The secondary amine in the pyrrolidine ring is nucleophilic and would react with the brominating agent. To prevent this side reaction, the amine is first protected as a tert-butyl carbamate (Boc). This is typically achieved by reacting 2-pyrrolidineethanol with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base. The Boc group is stable under the conditions of the subsequent bromination reaction.

Step 2: Bromination of the Primary Alcohol

The conversion of the primary alcohol to the corresponding alkyl bromide is accomplished using phosphorus tribromide (PBr₃). The reaction proceeds via a classic Sₙ2 mechanism.[3]

The mechanism involves two main steps:

• Activation of the Alcohol: The oxygen atom of the hydroxyl group acts as a nucleophile and attacks the electrophilic phosphorus atom of PBr₃. This initial step converts the hydroxyl group into a good leaving group.[3]

• Nucleophilic Substitution: A bromide ion (Br⁻), displaced in the first step, then performs a backside attack on the carbon atom attached to the activated oxygen, leading to the formation of the alkyl bromide with an inversion of configuration if the carbon were chiral.[3]

Step 3: Deprotection of the Boc Group

The final step is the removal of the Boc protecting group to yield the desired 2-(2-bromoethyl)pyrrolidine. This is typically achieved under acidic conditions, for instance, using trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an appropriate solvent.

Experimental Protocols

Part A: Synthesis of tert-butyl 2-(2-hydroxyethyl)pyrrolidine-1-carboxylate (N-Boc-2-pyrrolidineethanol)

Materials and Reagents:

Reagent/Material	Grade	Supplier
2-Pyrrolidineethanol	≥98%	Commercially Available
Di-tert-butyl dicarbonate (Boc₂O)	≥97%	Commercially Available
Triethylamine (Et₃N)	≥99%	Commercially Available
Dichloromethane (DCM)	Anhydrous	Commercially Available
Saturated aq. NaHCO₃	Prepared in-house
Saturated aq. NaCl (Brine)	Prepared in-house
Anhydrous MgSO₄	Commercially Available

Protocol:

• To a solution of 2-pyrrolidineethanol (1.0 eq.) in anhydrous dichloromethane (DCM) at 0 °C (ice bath), add triethylamine (1.2 eq.).

• Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq.) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford N-Boc-2-pyrrolidineethanol as a colorless oil.

Part B: Synthesis of tert-butyl 2-(2-bromoethyl)pyrrolidine-1-carboxylate (N-Boc-2-(2-bromoethyl)pyrrolidine)

Materials and Reagents:

Reagent/Material	Grade	Supplier
N-Boc-2-pyrrolidineethanol	As synthesized in Part A
Phosphorus tribromide (PBr₃)	≥98%	Commercially Available
Diethyl ether (Et₂O)	Anhydrous	Commercially Available
Saturated aq. NaHCO₃	Prepared in-house
Saturated aq. NaCl (Brine)	Prepared in-house
Anhydrous MgSO₄	Commercially Available

Protocol:

• Dissolve N-Boc-2-pyrrolidineethanol (1.0 eq.) in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon) and cool to 0 °C.

• Add phosphorus tribromide (0.4 eq.) dropwise to the stirred solution, maintaining the temperature at 0 °C. A violent reaction can occur if PBr₃ is added too quickly.[4]

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 3-5 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully quench the reaction by the slow addition of ice-cold water.

• Separate the organic layer and wash it with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude N-Boc-2-(2-bromoethyl)pyrrolidine.

• Purify the crude product by column chromatography on silica gel.

Part C: Synthesis of 2-(2-bromoethyl)pyrrolidine (Deprotection)

Materials and Reagents:

Reagent/Material	Grade	Supplier
N-Boc-2-(2-bromoethyl)pyrrolidine	As synthesized in Part B
Trifluoroacetic acid (TFA)	Reagent Grade	Commercially Available
Dichloromethane (DCM)	Anhydrous	Commercially Available
Saturated aq. NaHCO₃	Prepared in-house
Diethyl ether (Et₂O)	Commercially Available

Protocol:

• Dissolve N-Boc-2-(2-bromoethyl)pyrrolidine (1.0 eq.) in anhydrous DCM.

• Add trifluoroacetic acid (5-10 eq.) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove excess TFA and DCM.

• Dissolve the residue in water and basify with a saturated aqueous solution of NaHCO₃ until the pH is ~8-9.

• Extract the aqueous layer with diethyl ether (3 x volumes).

• Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain 2-(2-bromoethyl)pyrrolidine.

Visualization of Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. peptide.com [peptide.com]
• 3. nbinno.com [nbinno.com]
• 4. chemscene.com [chemscene.com]

Application Note: High-Fidelity Bromination of 2-(2-Hydroxyethyl)pyrrolidine

Executive Summary & Strategic Rationale

This guide details the protocol for converting 2-(2-hydroxyethyl)pyrrolidine (CAS: 2955-88-6) to 2-(2-bromoethyl)pyrrolidine hydrobromide (CAS: 74814-50-9).

The Chemoselectivity Challenge

The substrate contains two nucleophilic centers: a secondary amine (pyrrolidine ring) and a primary alcohol.

• Direct Bromination Risks: Using reagents like

  or (Appel) on the free base risks immediate self-alkylation . The amine nitrogen attacks the activated alcohol carbon, forming a bicyclic aziridinium ion (1-azabicyclo[3.1.0]hexane system). This results in polymerization and low yields.

• The Solution (In-Situ Protection): This protocol utilizes 48% Hydrobromic Acid (HBr) . The strong acid instantly protonates the amine (

  ), rendering it non-nucleophilic. This "proton protection" strategy allows the nucleophilic substitution of the alcohol by bromide to proceed without competing cyclization.

Stability & Safety Warning

CRITICAL: The target product is isolated as the Hydrobromide Salt .

• Salt Form: Stable, crystalline solid.

• Free Base: Unstable oil. Upon neutralization, it rapidly cyclizes to a highly reactive aziridinium species, which is a potent vesicant (blistering agent) and alkylating agent similar to nitrogen mustards. Never neutralize the salt unless immediately reacting it in the next step.

Mechanistic Pathway & Logic

The reaction relies on thermodynamic control under acidic conditions. The diagrams below illustrate the desired pathway versus the catastrophic failure mode (cyclization).

Diagram 1: Reaction Mechanism & Aziridinium Risk

Caption: The acidic pathway (Green/Blue) protects the amine. Neutralization (Red) triggers rapid self-destruction via aziridinium formation.

Experimental Protocol

Materials & Equipment

Component	Specification	Role
Precursor	2-(2-Hydroxyethyl)pyrrolidine (98%+)	Substrate
Reagent	Hydrobromic Acid, 48% aq. (ACS Reagent)	Reactant & Solvent
Solvent	Acetone or Isopropanol (Cold)	Crystallization
Apparatus	Round-bottom flask, Short-path distillation head	Reactor

Stoichiometry Table

Compound	MW ( g/mol )	Equiv.[1]	Density	Amount (Example)
Amino Alcohol	115.17	1.0	0.94 g/mL	11.5 g (100 mmol)
48% HBr	80.91 (HBr)	~6.0	1.49 g/mL	68 mL (~600 mmol)
Product (HBr Salt)	258.98	1.0 (Theor)	N/A	25.9 g (Theoretical)

Step-by-Step Procedure

Step 1: Acidification

• Place 68 mL of 48% HBr in a 250 mL round-bottom flask equipped with a magnetic stir bar.

• Cool the acid to 0–5°C in an ice bath.

• Add 11.5 g of 2-(2-hydroxyethyl)pyrrolidine dropwise over 15 minutes.

  • Note: The reaction is exothermic due to amine protonation. Control temperature to prevent sputtering.

Step 2: Reaction & Distillation (The Azeotropic Shift)

• Attach a short-path distillation head and a condenser set for downward distillation.

• Heat the mixture gradually. Water and dilute HBr will begin to distill over at ~100–110°C.

• Continue heating until the internal temperature rises to 120–126°C (boiling point of constant-boiling HBr).

• Maintain slow distillation of the HBr azeotrope for 3–4 hours.

  • Why: Removing water shifts the equilibrium toward the alkyl bromide (

    ).

Step 3: Isolation

• Transfer the hot reaction residue (often a dark syrup) into a beaker.

• Crystallization: While the residue is still warm (not boiling), add acetone (approx. 100 mL) with vigorous stirring.

  • Observation: The syrup should harden and precipitate as a crystalline solid.

• Cool the suspension to 4°C overnight to maximize yield.

Step 4: Filtration & Drying

• Filter the solid under vacuum (Buchner funnel).

• Wash the cake with cold acetone to remove traces of free acid and color impurities.

• Dry in a vacuum desiccator over

  or KOH pellets.

  • Target: Off-white to white crystalline solid.

Diagram 2: Workflow Visualization

Caption: Operational workflow emphasizing the distillation step to drive the equilibrium.

Quality Control & Validation

Parameter	Acceptance Criteria	Method
Appearance	White to off-white crystalline powder	Visual
Melting Point	167–169°C (Lit. for similar analogs)	Capillary MP
1H-NMR (D2O)	~3.6 ppm (CH2-Br)	NMR (Shift from ~3.8 ppm of OH)
Solubility	Soluble in water, MeOH; Insoluble in Acetone, Et2O	Solubility Test

Troubleshooting Guide:

• Problem: Product is a sticky oil, not a solid.

  • Cause: Residual water or excess HBr.

  • Fix: Decant solvent, re-dissolve in minimal hot EtOH, and re-precipitate with excess Et2O or Acetone. Triturate (grind) the oil under acetone to induce crystallization.

• Problem: Low Yield.

  • Cause: Distillation was stopped too early; equilibrium did not shift.

  • Fix: Ensure the reaction temperature reaches the boiling point of 48% HBr (~126°C) and hold there.

References

• Organic Syntheses , Coll.[2] Vol. 2, p. 563 (1943); Vol. 18, p. 13 (1938). Beta-Bromoethylamine Hydrobromide.[2] (Foundational protocol for amino-alcohol to amino-bromide conversion using HBr).

• EvitaChem. 2-(2-Bromoethyl)pyrrolidine hydrobromide Product Data.

• National Institutes of Health (NIH) / PubMed. Synthesis and reactivity of aziridinium ions.

• ChemicalBook. 2-(2-Hydroxyethyl)pyrrolidine Properties.

Sources

• 1. Appel Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for Nucleophilic Substitution Reactions Using 2-(2-Bromoethyl)pyrrolidine

Introduction: The Strategic Importance of the Pyrrolidine Moiety in Modern Drug Discovery

The pyrrolidine ring system is a cornerstone of medicinal chemistry, prized for its unique three-dimensional structure which allows for a thorough exploration of pharmacophore space.[1] This saturated heterocyclic scaffold is prevalent in a vast array of biologically active compounds and approved pharmaceuticals. The strategic introduction of a pyrrolidine unit via an ethyl linker can significantly modulate a molecule's physicochemical properties, including solubility, lipophilicity, and metabolic stability, thereby enhancing its drug-like characteristics.

2-(2-Bromoethyl)pyrrolidine, available typically as its hydrobromide salt, is a versatile and highly effective electrophilic building block for introducing the 1-(2-ethyl)pyrrolidine motif. Its primary alkyl bromide functionality makes it an excellent substrate for classical bimolecular nucleophilic substitution (SN2) reactions. This guide provides an in-depth exploration of the theoretical underpinnings and practical applications of 2-(2-bromoethyl)pyrrolidine in N-, O-, and S-alkylation reactions, complete with detailed, field-proven protocols for researchers and professionals in drug development.

Core Principles: The SN2 Mechanism in the Context of 2-(2-Bromoethyl)pyrrolidine

The reactivity of 2-(2-bromoethyl)pyrrolidine is governed by the SN2 mechanism. This is a single-step, concerted process where a nucleophile attacks the electrophilic carbon atom bearing the bromine atom, and simultaneously, the bromide ion departs as the leaving group.[2][3]

A key feature of the SN2 reaction is the "backside attack," where the nucleophile approaches the carbon atom from the side opposite to the leaving group.[3][4] This leads to an inversion of stereochemistry if the carbon atom is a chiral center. In the case of 2-(2-bromoethyl)pyrrolidine, the electrophilic carbon is not chiral, so this aspect is not a primary concern for the substitution itself. The reaction proceeds through a high-energy transition state where both the incoming nucleophile and the departing bromide are partially bonded to the carbon atom.[2][4]

The rate of an SN2 reaction is dependent on the concentration of both the nucleophile and the electrophile (in this case, 2-(2-bromoethyl)pyrrolidine), making it a second-order reaction.[5] The choice of solvent and base are critical parameters that significantly influence the reaction rate and outcome.

The Critical Role of Solvents and Bases

Solvents: Polar aprotic solvents such as N,N-dimethylformamide (DMF), acetonitrile (ACN), and acetone are highly recommended for SN2 reactions involving 2-(2-bromoethyl)pyrrolidine.[6] These solvents can solvate the cation of the nucleophile's salt, but they do not strongly solvate the anionic nucleophile itself. This leaves the nucleophile "naked" and highly reactive, thereby accelerating the rate of the SN2 reaction.[6] DMF, in particular, is an excellent choice due to its high polarity and ability to dissolve a wide range of organic and inorganic compounds.[7][8]

Bases: When using the hydrobromide salt of 2-(2-bromoethyl)pyrrolidine, a base is essential to neutralize the hydrobromic acid that is liberated during the reaction. Furthermore, for nucleophiles such as amines, phenols, and thiols, a base is required to deprotonate them, thereby increasing their nucleophilicity. Weak inorganic bases like potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are commonly employed.[9] Potassium carbonate is a cost-effective and efficient base for a wide range of alkylation reactions.[9][10] It is sufficiently basic to deprotonate most common nucleophiles without introducing strongly basic conditions that could lead to side reactions.

Experimental Protocols

Safety Precautions

2-(2-Bromoethyl)pyrrolidine and related haloalkylamines are reactive compounds and should be handled with appropriate safety precautions.[11] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[11][12][13] In case of skin or eye contact, rinse immediately with copious amounts of water.

Protocol 1: N-Alkylation of Anilines

This protocol provides a general procedure for the synthesis of N-(2-(pyrrolidin-1-yl)ethyl)anilines, which are valuable intermediates in pharmaceutical synthesis.

Reaction Scheme:

Aromatic Amine + 2-(2-Bromoethyl)pyrrolidine HBr → N-(2-(pyrrolidin-1-yl)ethyl)aniline

Materials and Reagents:

Reagent	Molar Equiv.
Substituted Aniline	1.0
2-(2-Bromoethyl)pyrrolidine HBr	1.2
Potassium Carbonate (K₂CO₃)	2.5
N,N-Dimethylformamide (DMF)	-

Step-by-Step Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the substituted aniline (1.0 eq) and potassium carbonate (2.5 eq).

• Add a sufficient volume of DMF to dissolve the reactants and allow for efficient stirring.

• Add 2-(2-bromoethyl)pyrrolidine hydrobromide (1.2 eq) to the mixture.

• Heat the reaction mixture to 80-100 °C and stir for 4-8 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated aniline.

Causality of Experimental Choices:

• Potassium Carbonate: A slight excess of K₂CO₃ is used to neutralize the HBr salt of the alkylating agent and to deprotonate the aniline, enhancing its nucleophilicity.

• DMF: This polar aprotic solvent facilitates the SN2 reaction by solvating the potassium cation while leaving the anilide anion highly reactive.[6]

• Heating: The reaction is heated to increase the rate of reaction, as many N-alkylation reactions are slow at room temperature.

Protocol 2: O-Alkylation of Phenols

This protocol describes the synthesis of 1-(2-phenoxyethyl)pyrrolidines, a common structural motif in various biologically active molecules.

Reaction Scheme:

Phenol + 2-(2-Bromoethyl)pyrrolidine HBr → 1-(2-phenoxyethyl)pyrrolidine

Materials and Reagents:

Reagent	Molar Equiv.
Substituted Phenol	1.0
2-(2-Bromoethyl)pyrrolidine HBr	1.2
Potassium Carbonate (K₂CO₃)	2.5
Acetonitrile (ACN)	-

Step-by-Step Procedure:

• In a round-bottom flask, suspend the substituted phenol (1.0 eq) and potassium carbonate (2.5 eq) in acetonitrile.

• Add 2-(2-bromoethyl)pyrrolidine hydrobromide (1.2 eq) to the suspension.

• Heat the mixture to reflux (approximately 82 °C) and stir vigorously for 6-12 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction to room temperature and filter off the inorganic salts.

• Wash the filter cake with a small amount of acetonitrile.

• Concentrate the combined filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes) or by distillation under reduced pressure.

Causality of Experimental Choices:

• Acetonitrile: ACN is a suitable polar aprotic solvent for this reaction, offering good solubility for the reactants and facilitating the SN2 process.

• Refluxing: Heating to reflux provides the necessary activation energy for the reaction to proceed at a reasonable rate.

• Excess Alkylating Agent: A slight excess of 2-(2-bromoethyl)pyrrolidine is used to ensure complete consumption of the starting phenol.

Protocol 3: S-Alkylation of Thiols

This protocol outlines the synthesis of thioethers by reacting a thiol with 2-(2-bromoethyl)pyrrolidine.

Reaction Scheme:

Thiol + 2-(2-Bromoethyl)pyrrolidine HBr → 1-(2-(Thio)ethyl)pyrrolidine

Materials and Reagents:

Reagent	Molar Equiv.
Thiophenol or Alkyl Thiol	1.0
2-(2-Bromoethyl)pyrrolidine HBr	1.1
Sodium Hydroxide (NaOH)	1.2
Ethanol/Water	-

Step-by-Step Procedure:

• Dissolve the thiol (1.0 eq) in a mixture of ethanol and water in a round-bottom flask.

• Add a solution of sodium hydroxide (1.2 eq) in water to the flask to form the thiolate anion.

• To this solution, add 2-(2-bromoethyl)pyrrolidine hydrobromide (1.1 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours or until TLC indicates the disappearance of the starting thiol.

• If the reaction is sluggish, gentle heating (40-50 °C) can be applied.

• After completion, remove the ethanol under reduced pressure.

• Extract the aqueous residue with diethyl ether or ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic extracts, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution to obtain the crude thioether.

• Purify the product by column chromatography on silica gel or by vacuum distillation.

Causality of Experimental Choices:

• Sodium Hydroxide: A strong base like NaOH is used to quantitatively deprotonate the thiol to the more nucleophilic thiolate anion, which readily participates in the SN2 reaction.

• Ethanol/Water Solvent System: This protic solvent system is suitable for generating the thiolate and for the subsequent reaction. While polar aprotic solvents are often preferred for SN2 reactions, the high nucleophilicity of the thiolate anion allows the reaction to proceed efficiently in protic media.

• Room Temperature Reaction: The high reactivity of the thiolate anion often allows the reaction to proceed at room temperature, minimizing potential side reactions.

Visualization of Reaction Workflow and Mechanism

General Workflow for Nucleophilic Substitution

Caption: Concerted SN2 mechanism with backside attack.

Conclusion

2-(2-Bromoethyl)pyrrolidine hydrobromide is a robust and valuable reagent for the synthesis of a wide range of pyrrolidine-containing molecules. The nucleophilic substitution reactions it undergoes are reliable and predictable, adhering to the principles of the SN2 mechanism. By carefully selecting the appropriate nucleophile, base, and solvent, researchers can efficiently construct diverse molecular architectures. The protocols provided herein serve as a comprehensive guide for the practical application of this important synthetic building block in the pursuit of novel therapeutics and chemical probes.

References

• Seyed, M. P., et al. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto Transfer Hydrogen Methodology. ChemXpress, 10(2), 125. Available at: [Link]

• Sciencemadness.org (2022). Best Conditions For N-Alkylation?. Available at: [Link]

• Study Orgo (2018). SN2 Reaction Mechanism. YouTube. Available at: [Link]

• BYJU'S. SN2 Reaction Mechanism. Available at: [Link]

• Organic Syntheses. 2-phenyl-1-pyrroline. Available at: [Link]

• Semantic Scholar (2022). Selective O-alkylation of Phenol Using Dimethyl Ether. Available at: [Link]

• Google Patents (1984). Process for the purification of 2-pyrrolidone.

• Raimondi, M. V., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 23(19), 11158. Available at: [Link]

• CloudSDS. Alkylamines: Hazard and Safety A Detail Guide. Available at: [Link]

• Google Patents (1967). Process for the nuclear bromination of thiophenols.

• RSC Publishing (2018). Beyond a solvent: triple roles of dimethylformamide in organic chemistry. Available at: [Link]

• PubMed (2011). Alkylation of phenol: a mechanistic view. Available at: [Link]

• ResearchGate (2006). Potassium carbonate as a base for the N-alkylation of indole and pyrrole in ionic liquids. Available at: [Link]

• Google Patents (1983). Process for the purification of 2-pyrrolidone.

• Master Organic Chemistry (2012). The SN2 Reaction Mechanism. Available at: [Link]

• The Organic Chemistry Tutor (2021). SN2 Reaction Mechanisms. YouTube. Available at: [Link]

• ResearchGate (2019). Cobalt‐Catalyzed Green Alkylations of Anilines with Tetrahydrofurans. Available at: [Link]

• PubMed (2011). Alkylation of phenol: a mechanistic view. Available at: [Link]

• PubMed (2019). Safe handling of hazardous drugs. Available at: [Link]

• ResearchGate (2024). N,N‐Dimethyl Formamide European Restriction Demands Solvent Substitution in Research and Development. Available at: [Link]

• RSC Publishing (2019). Cu-Catalyzed O-alkylation of phenol derivatives with alkylsilyl peroxides. Available at: [Link]

• PubMed (2021). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. Available at: [Link]

• Duke Safety (2025). Safe Handling of Hazardous Drugs. Available at: [Link]

• ACS Publications (2020). Continuous Flow Nucleophilic Aromatic Substitution with Dimethylamine Generated in Situ by Decomposition of DMF. Available at: [Link]

• Google Patents (2014). Synthesis of pyrrolidine compounds.

• Chemical Communications (RSC Publishing) (2022). SmI2-mediated intermolecular addition–elimination of piperidine and pyrrolidine N-α-radicals with arylacetylene sulfones. Available at: [Link]

• Frankly Chemistry (2016). Simply Mechanisms 4a: SN2. Reaction of bromoethane with aqueous KOH. YouTube. Available at: [Link]

• Pharmacy.gov.my. Guideline on Safe Use of High Alert Medications (HAMs). Available at: [Link]

• ResearchGate (2018). Synthesis of 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde. Available at: [Link]

• MDPI (2026). Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis. Available at: [Link]

• Reddit (2021). Difficulties with N-Alkylations using alkyl bromides. Available at: [Link]

• MDPI (2019). One-Pot Route from Halogenated Amides to Piperidines and Pyrrolidines. Available at: [Link]

• New Journal of Chemistry (RSC Publishing) (2021). N-Alkylation of aniline derivatives by a bipyridyl metal–organic framework supported cobalt catalyst. Available at: [Link]

• PubMed (2010). Synthesis and biological evaluation of a 2-aryl polyhydroxylated pyrrolidine alkaloid-based library. Available at: [Link]

• University of Mississippi. Environmental Health and Safety. Available at: [Link]

• Quora (2018). What is the role of a DMF in an SN2 reaction?. Available at: [Link]

• Organic Syntheses (2017). Rhenium-Catalyzed ortho-Alkylation of Phenols. Available at: [Link]

• IntechOpen (2019). Applications of Potassium Carbonate as Catalyst or Reagent in Organic Synthesis. Available at: [Link]

• RSC Advances (2014). Nano-K2CO3 as a highly efficient catalyst for the selective mono-alkylation and oximation of active methylene compounds. Available at: [Link]

Sources

• 1. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. byjus.com [byjus.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. youtube.com [youtube.com]
• 6. quora.com [quora.com]
• 7. Beyond a solvent: triple roles of dimethylformamide in organic chemistry - RSC Advances (RSC Publishing) DOI:10.1039/C8RA04985H [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Alkylamines: Hazard and Safety A Detail Guide by CloudSDS [cloudsds.com]
• 12. safety.duke.edu [safety.duke.edu]
• 13. Environmental Health and Safety | Ole Miss [olemiss.edu]

Application Note: 2-(2-Bromoethyl)pyrrolidine in Fragment-Based Drug Design

This Application Note and Protocol Guide is designed for medicinal chemists and drug discovery scientists. It details the utility of 2-(2-Bromoethyl)pyrrolidine as a strategic scaffold in Fragment-Based Drug Design (FBDD), specifically for "fragment growing" and "linker" applications.[1]

Executive Summary

In the landscape of Fragment-Based Drug Design (FBDD), the transition from a low-affinity "hit" to a high-potency "lead" often stalls due to poor physicochemical properties or lack of vectors for growth.[1] 2-(2-Bromoethyl)pyrrolidine (2-BEP) serves as a privileged "growing unit" that solves two critical problems:

• 3D-Vectorization: Unlike flat aromatic linkers, the pyrrolidine ring offers sp³ character with a defined chiral twist, allowing substituents to access unique sub-pockets in protein targets (e.g., GPCRs, ion channels).

• Electrophilic Reactivity: The bromoethyl side chain acts as a "warhead" for rapid conjugation to nucleophilic fragment hits (phenols, amines, thiols) via SN2 chemistry or metal-catalyzed cross-coupling.

This guide provides validated protocols for handling 2-BEP, executing coupling reactions, and applying it to synthesize bioactive leads, exemplified by the histamine H1 antagonist Clemastine .

Technical Profile & Handling

Compound: 2-(2-Bromoethyl)pyrrolidine Hydrobromide CAS: 74814-50-9 (Hydrobromide salt) Role: Electrophilic Fragment / Linker / Side-chain Donor[1][2]

Safety Advisory (Critical)

• Hazard: 2-BEP is a potent alkylating agent .[1] It can alkylate DNA and proteins, posing mutagenic and vesicant risks.

• Handling: Always handle in a fume hood. Double-glove (Nitrile/Neoprene) is mandatory.[1] Inactivate excess reagent with 10% aqueous sodium thiosulfate or dilute ammonia before disposal.

• Stability: The free base is unstable and prone to intramolecular cyclization (aziridinium formation) or polymerization. Always store as the hydrobromide salt at -20°C. Generate the free base in situ immediately prior to use.

Experimental Protocols

Protocol A: Fragment Growing via O-Alkylation (Nucleophilic Substitution)

Application: Attaching the pyrrolidine tail to a hydroxyl-bearing fragment hit (e.g., phenol or tertiary alcohol).[1]

Reagents:

• Nucleophilic Fragment (e.g., Phenol derivative)

• 2-(2-Bromoethyl)pyrrolidine HBr (1.2 equiv)[1]

• Base: K₂CO₃ (3.0 equiv) or NaH (for unreactive alcohols)[1]

• Solvent: Acetone (reflux) or DMF (60°C)

• Catalyst: NaI (0.1 equiv, Finkelstein accelerator)

Step-by-Step Methodology:

• Free Base Liberation (In Situ): In a reaction vial, suspend 2-(2-Bromoethyl)pyrrolidine HBr in the chosen solvent. Add 1.0 equiv of the base and stir at room temperature for 15 minutes. Note: For NaH, this step must be done carefully under N₂ to vent H₂ gas.

• Nucleophile Activation: Add the nucleophilic fragment (1.0 equiv). If using NaH, ensure the fragment is deprotonated first (bubbling ceases) before adding the pyrrolidine solution.

• Coupling Reaction:

  • Add NaI (catalytic) to accelerate the reaction via in situ iodide exchange.

  • Heat the mixture to 60°C (DMF) or Reflux (Acetone) .

  • Monitoring: Monitor by LC-MS. The product will show a characteristic mass shift (+97 Da for the ethylpyrrolidine moiety). Reaction time is typically 4–12 hours.

• Workup:

  • Quench with saturated NH₄Cl (aq).[1]

  • Extract with EtOAc (3x).[1] Wash organic layer with water and brine to remove DMF.

  • Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (DCM/MeOH/NH₃ gradient). The basic nitrogen often causes tailing; use 1% triethylamine or ammonia in the eluent.

Protocol B: Palladium-Catalyzed C(sp³)-C(sp²) Cross-Coupling

Application: Coupling the bromoethyl arm directly to an aryl halide fragment (Suzuki-Miyaura type adaptation).[1]

Reagents:

• Aryl Boronic Acid Fragment (1.5 equiv)[1]

• 2-(2-Bromoethyl)pyrrolidine HBr (1.0 equiv)[1]

• Catalyst: Pd(OAc)₂ (5 mol%) + SPhos or RuPhos (10 mol%)[1]

• Base: K₃PO₄ (3.0 equiv)[1]

• Solvent: Toluene/Water (10:1)[1][2]

Workflow:

• Degassing: Sparge the Toluene/Water solvent mixture with Argon for 20 minutes.

• Assembly: In a glovebox or under Argon stream, combine Pd catalyst, Ligand, Boronic Acid, and Base in a sealed tube.

• Addition: Add 2-(2-Bromoethyl)pyrrolidine HBr.

• Reaction: Seal and heat to 100°C for 16 hours.

• Filtration: Cool, filter through a Celite pad to remove Pd black.

• Analysis: The resulting product links the pyrrolidine ethyl chain directly to the aromatic ring, a common motif in CNS-active drugs.

Case Study: Retrospective FBDD of Clemastine

Context: Clemastine is a potent histamine H1 antagonist. Its structure can be viewed as a "merged" product of a chlorophenyl-phenyl carbinol fragment and a pyrrolidine ethyl side chain.[1]

Structural Logic:

• Fragment A (Core): A lipophilic, chiral tertiary alcohol provides high affinity for the hydrophobic pocket of the H1 receptor.

• Fragment B (Solubilizer/Linker): The 2-(2-bromoethyl)pyrrolidine moiety adds solubility and positions the basic nitrogen to interact with a conserved aspartate residue in the receptor (ionic lock).[1]

Synthesis Pathway (Graphviz Diagram):

Figure 1: Synthetic workflow for Clemastine illustrating the "Fragment Growing" strategy using a haloalkyl-pyrrolidine scaffold.

Data Summary: Reactivity & Properties

Property	Value / Description	Relevance to FBDD
Molecular Weight	178.07 g/mol (Free base)	Low MW leaves room for "growing" (Rule of 3 compliant).[1]
ClogP	~1.5	Moderate lipophilicity; good CNS penetration potential.
pKa (Pyrrolidine N)	~9.5	Protonated at physiological pH; ideal for ionic interactions.[1]
Reactivity Type	Electrophilic Alkylation (SN2)	High reactivity with N, O, S nucleophiles.
Chirality	C2-Stereocenter	Available as (R) or (S) enantiomers for stereoselective probing.[1]

References

• Safety & Handling of Pyrrolidine Derivatives Source: National Oceanic and Atmospheric Administration (NOAA). Cameo Chemicals: Pyrrolidine Safety Data. [1]

• Synthesis of Clemastine via Haloalkyl-Pyrrolidine Coupling Title: Asymmetric synthesis of H1 receptor antagonist (R,R)-clemastine.[1][3] Source: PubMed (NIH).[1]

• Palladium-Catalyzed Cross-Coupling of Alkyl Halides Title: Catalytic Approaches in Pyrrolidine Derivative Synthesis.[2] Source: EvitaChem Application Notes.

• Pyrrolidine Scaffolds in Drug Discovery Title: Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.[4] Source: National Institutes of Health (PMC).

• General Alkylation Protocols (Organic Syntheses) Title: 2-(2-Bromoethyl)-1,3-dioxane (Analogous procedure for bromoethyl side chains).[1][5] Source: Organic Syntheses, Coll. Vol. 6, p.102 (1988).

Sources

• 1. Clemastine Fumarate | C25H30ClNO5 | CID 5281069 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy 2-(2-Bromoethyl)pyrrolidine hydrobromide (EVT-3118255) | 74814-50-9 [evitachem.com]
• 3. Asymmetric synthesis of H1 receptor antagonist (R,R)-clemastine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

Application Note: Strategic N-Protection in the Synthesis of 2-(2-bromoethyl)pyrrolidine

This Application Note is structured to provide a rigorous, mechanistic, and practical guide for the N-protection of 2-(2-hydroxyethyl)pyrrolidine as a precursor to 2-(2-bromoethyl)pyrrolidine.

Abstract

The synthesis of 2-(2-bromoethyl)pyrrolidine presents a classic challenge in heterocyclic chemistry: the incompatibility of a nucleophilic secondary amine and an electrophilic alkyl halide within the same molecule. Without protection, the free base undergoes rapid intramolecular cyclization to form stable pyrrolizidinium salts, rendering the material useless for subsequent alkylations. This guide details the N-tert-butoxycarbonyl (N-Boc) protection strategy. We provide a validated protocol for masking the nitrogen nucleophile, allowing for the safe conversion of the alcohol moiety to the bromide, followed by controlled deprotection or direct utilization.

Mechanistic Rationale & Strategy

The "Suicide" Cyclization

The target molecule, 2-(2-bromoethyl)pyrrolidine, contains both a nucleophile (secondary amine) and an electrophile (primary alkyl bromide) separated by a flexible ethylene chain. According to Baldwin’s Rules, the 5-exo-tet cyclization is geometrically favored, but in this specific case, the formation of the bicyclic [3.3.0] system (pyrrolizidine skeleton) is kinetically rapid.

• Unprotected Scenario: The nitrogen lone pair attacks the

  carbon of the alkyl bromide. This leads to an irreversible formation of 1-azoniaspiro[4.4]nonane bromide (a pyrrolizidinium salt) or oligomerization.

• Protected Scenario: converting the amine to a carbamate (Boc, Cbz) delocalizes the nitrogen lone pair into the carbonyl system, reducing its nucleophilicity by orders of magnitude. This allows the installation of the bromine atom without self-destruction.

Why Boc?

While Cbz (benzyloxycarbonyl) and Ts (tosyl) are alternatives, Boc (tert-butoxycarbonyl) is the superior choice for this specific application because:

• Base Stability: It survives the basic conditions often required for the subsequent alkylation reactions where the bromide acts as the electrophile.

• Clean Deprotection: It can be removed with TFA or HCl/Dioxane, yielding the hydrobromide salt directly, which is the stable storage form of the target amine.

• Atom Economy: The byproduct of protection is merely tert-butanol and CO2.

Pathway Visualization

The following diagram illustrates the divergent pathways between the "suicide" cyclization and the successful protection route.

Caption: Mechanistic divergence showing the necessity of N-protection to prevent formation of the inactive pyrrolizidinium salt.

Experimental Protocols

Materials & Reagents

Reagent	CAS No.	Equiv.[1][2]	Role
2-(2-Hydroxyethyl)pyrrolidine	2955-88-6	1.0	Starting Material
Di-tert-butyl dicarbonate (Boc)₂O	24424-99-5	1.1	Protecting Group
Triethylamine (TEA)	121-44-8	1.2	Base scavenger
Dichloromethane (DCM)	75-09-2	-	Solvent (Anhydrous)
4-Dimethylaminopyridine (DMAP)	1122-58-3	0.05	Catalyst (Optional)

Protocol 1: N-Boc Protection

Objective: Isolate chemically stable N-Boc-2-(2-hydroxyethyl)pyrrolidine.

• Setup: Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar and a pressure-equalizing addition funnel. Purge with Nitrogen (

  ).

• Solvation: Charge the flask with 2-(2-hydroxyethyl)pyrrolidine (10.0 g, 86.8 mmol) and anhydrous DCM (150 mL).

• Base Addition: Add Triethylamine (14.5 mL, 104 mmol). Cool the solution to 0°C using an ice bath.

  • Note: While Boc protection can proceed without base, TEA ensures the amine remains nucleophilic and neutralizes any adventitious acid.

• Boc Addition: Dissolve (Boc)₂O (20.8 g, 95.5 mmol) in DCM (50 mL). Add this solution dropwise to the reaction mixture over 30 minutes.

  • Critical Process Parameter (CPP): Maintain internal temperature < 5°C to prevent exothermic runaway or side reactions.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20-25°C). Stir for 4–6 hours.

  • Monitoring: Check by TLC (SiO₂, 5% MeOH in DCM). Stain with Ninhydrin. The starting amine (purple spot at baseline) should disappear; the product (UV active or I₂ stain) will have an

    .

• Workup:

  • Wash the organic phase with 1M Citric Acid (2 x 100 mL) to remove unreacted amine and TEA. (Boc-carbamates are stable to dilute acid washes).

  • Wash with Saturated NaHCO₃ (100 mL) and Brine (100 mL).

  • Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

• Purification: The crude oil is typically >95% pure. If necessary, purify via flash column chromatography (Hexanes/EtOAc 7:3).

Yield Expectation: 90–95% as a colorless viscous oil.

Protocol 2: Conversion to N-Boc-2-(2-bromoethyl)pyrrolidine (Appel Reaction)

Objective: Convert the hydroxyl group to a bromide under neutral conditions that preserve the Boc group.

• Setup: 500 mL flask,

  atmosphere.

• Reactants: Dissolve N-Boc-2-(2-hydroxyethyl)pyrrolidine (from Protocol 1) (10.0 g, 46.4 mmol) and Carbon Tetrabromide (CBr₄) (18.5 g, 55.7 mmol) in anhydrous DCM (200 mL). Cool to 0°C.

• Activation: Add Triphenylphosphine (PPh₃) (14.6 g, 55.7 mmol) portion-wise over 20 minutes.

  • Observation: The solution may turn slightly yellow.

• Completion: Stir at 0°C for 1 hour, then warm to RT for 2 hours.

• Workup: Add Hexanes (200 mL) to precipitate Triphenylphosphine oxide (TPPO). Filter through a Celite pad. Concentrate the filtrate.

• Purification: Flash chromatography is mandatory here to remove residual TPPO and bromoform. Elute with Hexanes/EtOAc (9:1).

Yield Expectation: 80–85% as a clear oil.

Workflow Visualization

Caption: Step-by-step operational workflow for the synthesis of the N-protected alkyl bromide.

Quality Control & Characterization

Verify the integrity of the protected intermediate before proceeding to bromination.

Technique	Expected Signal (N-Boc-2-(2-hydroxyethyl)pyrrolidine)	Interpretation
1H NMR (CDCl₃)	1.45 (s, 9H)	Characteristic t-Butyl singlet confirming Boc installation.
1H NMR (CDCl₃)	3.30–3.60 (m, 4H)	Shifts of -N and -O. The -O signal will shift significantly upfield ( 3.4 ppm) compared to the bromide product ( 3.5-3.6 ppm).
IR Spectroscopy	1670–1690 cm⁻¹	Strong C=O stretch (Carbamate). Absence of this indicates failure.
TLC	~ 0.4 (50% EtOAc/Hex)	Distinct spot; Ninhydrin active (usually faint pink/brown upon heating).

Safety & Hazards (E-E-A-T)

• Nitrogen Mustard Analogs: The final product, 2-(2-bromoethyl)pyrrolidine, and its N-protected derivatives are structural analogs of nitrogen mustards. They are potential vesicants (blistering agents) and alkylating agents.

  • Handling: Double nitrile gloves are mandatory. Work exclusively in a fume hood.

  • Inactivation: Quench all glassware and spills with a 10% solution of sodium thiosulfate or dilute ammonia to destroy alkylating potential before cleaning.

• Triphenylphosphine/CBr4: Generates bromoform as a byproduct, which is hepatotoxic. Ensure efficient ventilation.

References

• Synthesis of N-Boc-pyrrolidine derivatives. Organic Syntheses, Coll. Vol. 74, p. 23 (1997).[3] Available at: [Link]

• Synthesis of Pyrrolidines by Cobalt-Catalyzed Intramolecular Cyclization. Sci-Hub/Thieme. Available at: [Link]

• Selective C–N Bond Cleavage in Unstrained Pyrrolidines. Journal of the American Chemical Society. Available at: [Link]

Sources

• 1. Buy 2-(2-Bromoethyl)pyrrolidine hydrobromide (EVT-3118255) | 74814-50-9 [evitachem.com]
• 2. Sci-Hub. Synthesis of Pyrrolidines by Cobalt-Catalyzed Intramolecular Cyclization / Synfacts, 2007 [sci-hub.sg]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Guide: Preventing Racemization &amp; Decomposition of (S)-2-(2-bromoethyl)pyrrolidine

Executive Summary: The Kinetic Instability of the Free Base

The synthesis of (S)-2-(2-bromoethyl)pyrrolidine presents a unique challenge: the molecule contains both a nucleophile (the secondary amine) and an electrophile (the alkyl bromide) within the same structure, separated by a flexible ethyl chain.

In its free base form, this molecule acts as a "scorpion," capable of stinging itself. The nitrogen lone pair attacks the

-carbon carrying the bromine, leading to rapid intramolecular cyclization . While researchers often interpret the resulting loss of optical rotation as "racemization," it is frequently a result of two distinct failure modes:

• Cyclization: Formation of the achiral (or meso) pyrrolizidinium salt (irreversible product loss).

• Elimination-Addition: Formation of 2-vinylpyrrolidine followed by non-stereoselective hydrobromination (true racemization).

The Golden Rule: Never isolate (S)-2-(2-bromoethyl)pyrrolidine as a free base. It must be synthesized, processed, and stored as a salt (typically Hydrobromide, HBr).

Part 1: The Mechanisms of Failure

To prevent failure, one must understand the enemy. The following diagram illustrates the kinetic pathways that compete with the isolation of your desired chiral product.

Figure 1: Kinetic pathways determining the fate of (S)-2-(2-bromoethyl)pyrrolidine. The free base is the branch point for all failure modes.

Part 2: Recommended Synthesis Protocol (Appel Reaction Modified)

The Appel reaction (

) is preferred over refluxing HBr because it operates under milder conditions, reducing the risk of acid-catalyzed racemization or elimination [1, 3]. However, the standard Appel workup (aqueous wash) releases the free base, which is fatal for this substrate.

The "Salt-Lock" Modification: This protocol ensures the nitrogen lone pair is sequestered immediately upon formation.

Reagents & Stoichiometry

Component	Equivalents	Role
(S)-2-(2-hydroxyethyl)pyrrolidine	1.0	Starting Material (Chiral)
Triphenylphosphine ( )	1.2 - 1.5	Oxygen acceptor
Carbon Tetrabromide ( )	1.2 - 1.5	Bromine source
Dichloromethane (DCM)	Solvent	0.1 M - 0.2 M concentration
HBr (33% in AcOH) or HCl (4M in Dioxane)	1.5	Quenching/Salt formation

Step-by-Step Protocol

• Preparation: Flame-dry a round-bottom flask and purge with Argon/Nitrogen. Dissolve

  (1.2 equiv) in anhydrous DCM. Cool to 0°C.

• Activation: Add

  (1.2 equiv) in portions. The solution will turn yellow/orange, indicating the formation of the bromophosphonium species. Stir for 15-30 minutes at 0°C.

• Addition: Add (S)-2-(2-hydroxyethyl)pyrrolidine (1.0 equiv) dropwise as a solution in minimal DCM.

  • Critical: Keep temperature < 5°C to prevent exotherms that trigger elimination.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2-4 hours. Monitor by TLC (use a stain like Ninhydrin or Dragendorff).

  • Note: The free base is generated in situ but is transiently stabilized by the complexation with phosphine oxide byproducts.

• The "Salt-Lock" Quench (Crucial Step):

  • Do NOT perform an aqueous extraction yet.

  • Cool the reaction mixture back to 0°C.

  • Add anhydrous HBr (33% in Acetic Acid) or HCl (in Dioxane) dropwise until pH < 3.

  • This converts the amine to the ammonium salt immediately.

• Isolation:

  • Add diethyl ether or MTBE to the reaction mixture. The triphenylphosphine oxide (

    ) remains in solution (mostly), while the product salt precipitates .

  • Filter the solid under inert atmosphere.

  • Recrystallize from Ethanol/Ether or Isopropanol to remove traces of

    .

Part 3: Troubleshooting & FAQs

Q1: My product shows 0° optical rotation. Did I racemize it?

Diagnosis: Likely yes, but check the structure first.

• Scenario A: You isolated the free base and distilled it.

  • Cause: Thermal elimination to 2-vinylpyrrolidine occurred, followed by re-addition of HBr (or polymerization). This destroys chirality.

• Scenario B: You see a new spot on TLC that doesn't move with base.

  • Cause: You formed the pyrrolizidinium salt (bicyclic). This is a quaternary ammonium salt and is achiral (meso) or has different rotation.

• Solution: Switch to the "Salt-Lock" protocol. Never heat the free base above 40°C.

Q2: Can I use instead of the Appel reaction?

Answer: Yes, but with caution.

generates in situ, which is good for keeping the nitrogen protonated. However, reactions can be viscous and suffer from "hot spots."

• Risk: If you use a base (like Pyridine) to scavenge acid, you promote cyclization.

• Recommendation: If using

  , do not use an external base. Isolate the product directly as the hydrobromide salt by precipitation.

Q3: How do I store the product?

Answer:

• Form: Only as the Hydrobromide (HBr) or Hydrochloride (HCl) salt.

• Conditions: Desiccator at -20°C.

• Why: Even in solid state, traces of moisture can create a "melt" on the surface where the free base exists in equilibrium, leading to slow dimerization/cyclization over months.

Q4: I need the free base for the next step (e.g., alkylation). What do I do?

Answer: Generate it in situ. Do not isolate.

• Suspend the HBr salt in your reaction solvent (e.g., DMF, CH3CN).

• Add the electrophile for the next step.

• Add the base (e.g.,

  , TEA) last .

• This ensures that as soon as the free amine is liberated, it reacts with the external electrophile (which should be in excess or more reactive) rather than its own tail.

Part 4: Decision Matrix for Synthesis

Use this flow to determine the safety of your workflow.

Figure 2: Decision matrix for synthesis and workup. Note that aqueous basic workup is the primary cause of failure.

References

• Appel Reaction Mechanism & Stereochemistry

  • Appel, R. (1975). "Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage.
  • Context: Establishes the mild conditions and inversion of stereochemistry (SN2) typical of this reaction, crucial for maintaining the chiral center at C2 if it were involved (though here C2 is adjacent).

• Instability of 2-Substituted Pyrrolidines (Aziridinium/Pyrrolizidinium Formation)

  • Cossy, J., et al. (2009). "Synthesis of Substituted Pyrrolidines and Piperidines." Comprehensive Organic Synthesis II.
  • Context: Describes the rearrangement and cyclization risks of pyrrolidines with leaving groups on the side chain.

• General Protocol for Amino-Alcohol to Halo-Amine Conversion

  • Organic Syntheses, Coll. Vol. 4, p. 333 (1963); Vol. 38, p. 34 (1958).
  • Context: Provides the foundational "HBr Reflux" method, emphasizing the isolation of the hydrobromide salt to prevent cycliz

• Stereoselective Alkylation of Pyrrolidines

  • Barker, G., et al. (2013). "Enantioselective synthesis of 2-substituted pyrrolidines." Chem. Sci., 4, 1353-1361.
  • Context: Highlights the importance of protecting groups (Boc)

Navigating the Reactivity of 2-(2-Bromoethyl)pyrrolidine: A Technical Guide to Stability and Handling of the Free Base versus the Hydrobromide Salt

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working with 2-(2-bromoethyl)pyrrolidine and its hydrobromide salt. The choice between the free base and the salt form of this valuable building block is critical and has significant implications for reaction success, reproducibility, and material stability. This document provides in-depth technical guidance, troubleshooting advice, and best practices to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary differences in stability between 2-(2-bromoethyl)pyrrolidine free base and its hydrobromide salt?

The hydrobromide salt of 2-(2-bromoethyl)pyrrolidine is significantly more stable than its free base form. The free base is known to be hygroscopic and is prone to degradation through several pathways, most notably intramolecular cyclization and intermolecular polymerization.[1] In contrast, the hydrobromide salt is a stable, crystalline solid that is less susceptible to degradation and easier to handle and store.[1]

Q2: What is the main degradation pathway for the free base of 2-(2-bromoethyl)pyrrolidine?

The primary degradation pathway for the free base is an intramolecular SN2 reaction. The lone pair of electrons on the secondary amine nitrogen acts as a nucleophile, attacking the electrophilic carbon bearing the bromine atom. This results in the formation of a spirocyclic quaternary ammonium salt, specifically 1-azoniabicyclo[4.3.0]nonane bromide. Intermolecular N-alkylation, leading to oligomers and polymers, is also a significant degradation pathway, especially at higher concentrations and temperatures.

Q3: Why is the hydrobromide salt more stable?

In the hydrobromide salt, the nitrogen atom's lone pair is protonated by hydrobromic acid, forming a pyrrolidinium bromide. This protonation effectively neutralizes the nucleophilicity of the nitrogen atom, thus preventing the intramolecular cyclization and intermolecular alkylation reactions that lead to the degradation of the free base. This salt formation provides a stable, solid material with a longer shelf life.[1]

Q4: Under what circumstances should I use the free base versus the hydrobromide salt?

The hydrobromide salt is the recommended form for long-term storage and for reactions where the presence of an acid is tolerable or even beneficial. For reactions that require the nucleophilic amine, the free base must be used. However, it is crucial to generate the free base from the hydrobromide salt immediately before use to minimize degradation.

Troubleshooting Guide

Issue 1: My reaction with 2-(2-bromoethyl)pyrrolidine hydrobromide is not proceeding, or the yield is very low.

• Causality: The hydrobromide salt is not the active nucleophile. For the reaction to proceed, the pyrrolidine nitrogen must be deprotonated to its free base form. If your reaction conditions are neutral or acidic, the amine will remain protonated and unreactive as a nucleophile.

• Troubleshooting Steps:

  • Addition of a Base: Ensure that your reaction includes at least one equivalent of a suitable base to neutralize the hydrobromic acid and liberate the free base in situ. The choice of base is critical and depends on the sensitivity of your other reagents. Common choices include triethylamine (Et₃N), diisopropylethylamine (DIPEA), or inorganic bases like potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃).

  • Exogenous Base vs. Substrate as Base: If your other reactant is a strong nucleophile and also a base, it might be consumed by the hydrobromic acid. In such cases, adding a non-nucleophilic base is essential.

  • Solubility: Ensure that the hydrobromide salt and the base are soluble in your chosen reaction solvent.

Issue 2: I am seeing significant side product formation, including a product with a mass corresponding to a dimer or polymer of the starting material.

• Causality: This is a classic sign of intermolecular N-alkylation of the 2-(2-bromoethyl)pyrrolidine free base.[2][3][4] This occurs when one molecule's nucleophilic nitrogen attacks the bromoethyl group of another molecule. This is more prevalent when using the free base, especially if it has been stored for some time or if the reaction is run at a high concentration.

• Troubleshooting Steps:

  • Use Freshly Prepared Free Base: Never use pre-liberated and stored free base. Always prepare it fresh from the hydrobromide salt immediately before your reaction.

  • Control Stoichiometry: When liberating the free base, use only a slight excess of the base to avoid having a large excess of the reactive free amine present.

  • Reaction Conditions:

    • Dilution: Run your reaction at a lower concentration to disfavor intermolecular reactions.

    • Temperature: Keep the reaction temperature as low as reasonably possible to control the rate of side reactions.

    • Slow Addition: If possible, add the freshly prepared free base solution slowly to the reaction mixture containing your other reactant.

Issue 3: My final product is contaminated with a spirocyclic impurity.

• Causality: This impurity is likely 1-azoniabicyclo[4.3.0]nonane bromide, the product of intramolecular cyclization of the free base. This is a common degradation product.

• Troubleshooting Steps:

  • Minimize Time as Free Base: The most critical factor is to minimize the time that 2-(2-bromoethyl)pyrrolidine exists as the free base before it reacts with your desired electrophile.

  • In Situ Generation: The best practice is to generate the free base in the presence of your other reactant, so it is consumed as it is formed.

Comparative Data Summary

Property	2-(2-bromoethyl)pyrrolidine Free Base	2-(2-bromoethyl)pyrrolidine Hydrobromide Salt
Physical State	Oily liquid (predicted)	Crystalline solid[1]
Stability	Low, prone to degradation[1]	High, stable for long-term storage[1]
Hygroscopicity	Hygroscopic[1]	Non-hygroscopic to low hygroscopicity
Primary Degradation	Intramolecular cyclization, intermolecular polymerization	Minimal degradation under proper storage
Handling	Difficult, requires inert atmosphere, prone to degradation	Easy to weigh and handle as a solid
Storage	Not recommended for long-term storage	2-8°C, under inert gas, in a tightly sealed container[1][5]
Reactivity	Nucleophilic secondary amine	Non-nucleophilic ammonium salt (requires deprotonation)

Experimental Protocols

Protocol 1: Recommended Storage of 2-(2-bromoethyl)pyrrolidine Hydrobromide

• Upon receipt, store the container in a refrigerator at 2-8°C.[1][5]

• Keep the container tightly sealed to prevent moisture ingress.

• For long-term storage, consider storing in a desiccator within the refrigerator or under an inert atmosphere (e.g., argon or nitrogen).

Protocol 2: Liberation of 2-(2-bromoethyl)pyrrolidine Free Base for Immediate Use

Caution: 2-(2-bromoethyl)pyrrolidine free base is expected to be a reactive and potentially hazardous compound. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, and perform all operations in a well-ventilated fume hood.

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 2-(2-bromoethyl)pyrrolidine hydrobromide (1.0 eq) in a suitable solvent (e.g., dichloromethane or diethyl ether).

• Cooling: Cool the solution to 0°C in an ice bath.

• Base Addition: Slowly add a solution of a suitable base (e.g., 1.1 eq of triethylamine or a saturated aqueous solution of sodium bicarbonate) dropwise with vigorous stirring.

• Extraction (if using an aqueous base):

  • If a biphasic mixture is formed, continue stirring for 15-20 minutes at 0°C.

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Extract the aqueous layer with two additional portions of the organic solvent.

  • Combine the organic layers.

• Drying: Dry the organic solution over anhydrous sodium sulfate or magnesium sulfate.

• Filtration and Concentration (Optional and with caution):

  • Filter off the drying agent.

  • If the solvent needs to be removed, do so under reduced pressure at a low temperature (e.g., on a rotary evaporator with a cool water bath). It is highly recommended to use the solution of the free base directly without isolating the neat compound.

• Immediate Use: The resulting solution of the free base should be used immediately in the subsequent reaction step.

Logical Decision Workflow

Sources

• 1. Buy 2-(2-Bromoethyl)pyrrolidine hydrobromide (EVT-3118255) | 74814-50-9 [evitachem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Ch22: Alkylation of Amines [chem.ucalgary.ca]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]

Technical Support Center: Handling the Hygroscopic Nature of 2-(2-Bromoethyl)pyrrolidine Salts

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 2-(2-bromoethyl)pyrrolidine salts. This document provides researchers, scientists, and drug development professionals with expert guidance on the challenges posed by the hygroscopic nature of these critical reagents. Our goal is to equip you with the knowledge and protocols necessary to ensure experimental reproducibility and success by mitigating the impact of moisture.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the hygroscopic properties of 2-(2-bromoethyl)pyrrolidine salts.

Q1: What does "hygroscopic" mean in the context of 2-(2-bromoethyl)pyrrolidine salts?

A: Hygroscopic substances have a strong affinity for moisture and will readily absorb water vapor from the surrounding atmosphere.[1][2] For 2-(2-bromoethyl)pyrrolidine salts, this means that even brief exposure to ambient air can lead to water absorption, causing physical and chemical changes to the material. The free base form of 2-(2-bromoethyl)pyrrolidine is particularly hygroscopic, which is a primary reason it is supplied as a more stable salt.[3]

Q2: Why is this reagent typically supplied as a hydrobromide or hydrochloride salt instead of the free base?

A: The formation of a hydrobromide or hydrochloride salt is a critical stabilization strategy.[3] The free base is not only hygroscopic but can also be less stable for long-term storage. Converting it to a salt increases its crystalline nature and reduces its tendency to absorb atmospheric moisture, thereby enhancing its shelf-life and handling characteristics.[3] However, it's important to note that while more stable, these salts are still susceptible to moisture absorption and require careful handling.

Q3: What are the primary consequences of moisture absorption in my experiments?

A: The presence of absorbed water can have significant negative impacts on your research:

• Chemical Degradation: 2-(2-bromoethyl)pyrrolidine is reactive and can undergo hydrolysis when exposed to moisture over time, where water acts as a nucleophile attacking the electrophilic carbon attached to the bromine.[3] This leads to the formation of the corresponding alcohol (2-(2-hydroxyethyl)pyrrolidine), an impurity that can interfere with subsequent reactions.

• Inaccurate Stoichiometry: When you weigh a hydrated salt, a portion of the measured mass is water, not the active reagent. This leads to an under-dosing of the actual reagent in your reaction, affecting yields, purity, and reproducibility.

• Physical State Changes: Moisture absorption causes the crystalline powder to become clumpy, gummy, or even liquefy into a paste, making it extremely difficult to handle and weigh accurately.[1]

• Reaction Failures: In moisture-sensitive reactions, such as those involving organometallics or strong bases, the absorbed water can quench reagents and completely inhibit the desired transformation.

Q4: How can I visually assess if my container of 2-(2-bromoethyl)pyrrolidine salt has been compromised by moisture?

A: While subtle moisture absorption may not be visible, significant contamination often presents clear physical changes. Look for a transition from a free-flowing crystalline powder to a clumpy, "wet," or sticky solid.[4] In severe cases, the material may appear as a dense, hard cake or a viscous syrup. If you observe these changes, it is a strong indicator that the reagent's integrity has been compromised.

Section 2: Core Handling & Storage Protocols

Adherence to strict handling and storage protocols is the most effective way to maintain the integrity of your 2-(2-bromoethyl)pyrrolidine salts.

Protocol 1: Recommended Storage Conditions

Proper storage is the first line of defense against moisture.

• Immediate Action Upon Receipt: Inspect the container seal for any damage upon arrival. If the seal is broken, the product may already be compromised.

• Primary Container: Always keep the salt in its original, tightly sealed container.[1][2][5][6] After each use, ensure the cap is replaced securely and immediately.

• Secondary Containment: For long-term storage, place the primary container inside a secondary container with a desiccant. A desiccator cabinet or a sealable bag with desiccant pouches (e.g., silica gel) is highly recommended.[7][8] This creates a dry micro-environment.

• Inert Atmosphere: If the reagent will be accessed frequently, consider storing it inside a nitrogen-filled glove box.[9] For standard laboratory storage, purging the headspace of the container with an inert gas like argon or nitrogen before sealing can displace moist air.[10][11]

• Temperature: Store the container in a cool, dry place.[2] Manufacturer data often recommends cold-chain storage (2–8°C) to prevent potential oxidative degradation over long periods.[3] Crucially, if refrigerated, you must allow the container to warm to room temperature in a desiccator before opening to prevent condensation from forming on the cold powder.

Protocol 2: Standard Weighing and Handling Workflow

Minimizing exposure to atmospheric moisture during weighing is critical.

• Preparation (Pre-Weighing):

  • If the reagent is stored under refrigeration, place the sealed container in a desiccator at room temperature for at least 1-2 hours to allow it to equilibrate.

  • Prepare all necessary tools (spatulas, weigh boats, receiving flask) and ensure they are clean and perfectly dry. Warming them gently in an oven and cooling in a desiccator beforehand is good practice.

  • Perform weighing operations in an area with the lowest possible humidity. If available, a glove box or glove bag is the ideal environment.[9]

• Weighing Operation:

  • Minimize the time the primary container is open to the atmosphere.[1][2][4]

  • Open the container, quickly remove the approximate amount of reagent needed using a dry spatula, and immediately reseal the container tightly.

  • Perform the final, accurate weighing on an analytical balance.

  • Alternative "Weighing by Difference" Technique: For ultimate precision, weigh the sealed vial, remove the desired amount of powder directly into the reaction vessel (ideally under an inert atmosphere), and then re-weigh the sealed vial.[4] The difference in mass is the amount of reagent transferred.

• Post-Weighing:

  • Tightly seal the primary container, consider wrapping the cap with Parafilm for an extra barrier, and return it to its proper storage location (e.g., desiccator).[8]

A visual guide to the optimal weighing procedure.

Caption: Optimal workflow for weighing 2-(2-bromoethyl)pyrrolidine salts.

Section 3: Troubleshooting Guide & Advanced Protocols

This section provides solutions to specific problems that may arise from the hygroscopic nature of 2-(2-bromoethyl)pyrrolidine salts.

Q: My reaction yield is consistently low, and I suspect water is the culprit. How can I troubleshoot this?

A: First, review your handling and storage protocols against the recommendations in Section 2. If a procedural lapse is not obvious, your reagent may be hydrated.

• Confirmation: The most definitive method to quantify water content is Karl Fischer titration. This will give you a precise percentage of water in your reagent, allowing you to adjust your weighed mass accordingly or decide if a drying procedure is necessary.

• Mitigation without Drying: If Karl Fischer analysis is not available, you can attempt a "sacrificial" or "scavenging" approach. Add a small amount of a water-reactive reagent (that doesn't interfere with your main reaction) to the reaction solvent before adding your primary reactants to consume trace amounts of water. This is an advanced technique and should be approached with caution.

• Definitive Solution: The most reliable solution is to dry the reagent batch before use or to open a fresh, sealed container.[4]

Q: My salt has become clumpy and difficult to handle. Can it be salvaged?

A: Yes, a clumpy or "wet" solid can often be salvaged by drying it, provided it has not significantly decomposed.[4] The key is to remove the absorbed water without causing thermal degradation.

Protocol 3: Drying a Hydrated Batch of 2-(2-Bromoethyl)pyrrolidine Salt

• Material Preparation: Transfer the clumpy solid to a round-bottom flask. If the material is very hard, you may need to gently break it up with a dry spatula.

• Drying Method Selection: Choose a method from the table below based on available equipment and the thermal stability of your salt (always consult the Safety Data Sheet).

• Execution:

  • High-Vacuum Drying: Connect the flask to a high-vacuum line (Schlenk line). Gentle heating with a water bath (e.g., 30-40°C) can accelerate the process, but must be done with care to avoid melting or decomposition. This is often the safest and most effective method.[12]

  • Azeotropic Removal: This method is effective for amine salts. Add a dry, non-reactive solvent that forms an azeotrope with water (e.g., toluene). Distill the solvent using a Dean-Stark apparatus to physically remove the water. The dried salt will remain in the flask. This method requires the salt to be insoluble in the chosen solvent.

• Verification: After drying, the material should return to a free-flowing powder.

• Storage: Immediately transfer the dried salt into a clean, dry container and store it under an inert atmosphere in a desiccator.

Method	Procedure	Pros	Cons
High-Vacuum Oven	Place solid in a vacuum oven at low to moderate heat.	Effective for removing water.	Risk of thermal decomposition if temperature is too high.[2]
Desiccator (Vacuum)	Place solid in a desiccator over a strong desiccant (e.g., P₂O₅) under vacuum.	Gentle; low risk of decomposition.	Can be very slow (days).
Azeotropic Distillation	Suspend/dissolve salt in a solvent (e.g., toluene) and distill off the water-solvent azeotrope.	Highly effective for removing water.	Requires solvent insolubility/compatibility; more complex setup.

Q: I don't have access to a glove box. What are the best alternative handling strategies?

A: While a glove box is ideal, excellent results can still be achieved with careful technique.

• Strategy 1: Inert Gas Blanket: Perform all transfers under a positive pressure of an inert gas (argon or nitrogen). This involves using a Schlenk line or a simple balloon setup to flush the receiving flask and the headspace of the reagent bottle with dry gas during the transfer. This is a standard technique in air-sensitive chemistry.[10]

• Strategy 2: Rapid "Open Air" Transfer: If an inert gas setup is unavailable, the key is speed and efficiency. Have everything prepared and laid out. Minimize the time the stock bottle is open to less than 10-15 seconds. This method is best suited for less humid environments.

• Strategy 3: Pre-weighed Vials: Some suppliers offer hygroscopic reagents in pre-weighed, single-use vials.[9] These are sealed under an inert atmosphere and eliminate the need to handle the bulk container, making them an excellent if more costly option.

Decision tree for handling hygroscopic salts without a glove box.

Caption: Decision-making for handling hygroscopic salts without a glove box.

Section 4: References

• CORECHEM Inc. (n.d.). Hygroscopic: What it Means, What You Need to Know. Retrieved from [Link]

• TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab?. Retrieved from [Link]

• Reddit. (2017). Drying and Storing Hygroscopic Salts. r/chemistry. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-Bromoethyl)pyrrolidine-2,5-dione. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (1976). Process for drying hygroscopic materials. Retrieved from

• Sciencemadness.org. (2007). drying the water out of hygroscopic crystals. Retrieved from [Link]

• ResearchGate. (2019). Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. Retrieved from [Link]

• HepatoChem. (n.d.). How do you handle hygroscopic salts?. Retrieved from [Link]

• MDPI. (2022). Effect of Water Molecule on the Complete Series Reactions of Chlorothiobenzenes with H/·OH: A Theoretical Study. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. PMC. Retrieved from [Link]

• ResearchGate. (2021). What is the best procedure of drying a moisture absorbing salt?. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Pyrrolidone. Retrieved from [Link]

• Royal Society of Chemistry. (2019). Impact of water on the BrO + HO2 gas-phase reaction: mechanism, kinetics and products. Retrieved from [Link]

• PubChem. (n.d.). 2-(2-Bromoethyl)-1-methylpyrrolidine. National Center for Biotechnology Information. Retrieved from [Link]

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry. Retrieved from [Link]

• Chemsrc. (2025). 1-(2-Bromoethyl)pyrrolidine. Retrieved from [Link]

Sources

• 1. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 2. tutorchase.com [tutorchase.com]
• 3. Buy 2-(2-Bromoethyl)pyrrolidine hydrobromide (EVT-3118255) | 74814-50-9 [evitachem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. carlroth.com [carlroth.com]
• 6. combi-blocks.com [combi-blocks.com]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. hepatochem.com [hepatochem.com]
• 10. Preservation of Moisture-Sensitive Chemical Reagents [sigmaaldrich.com]
• 11. static.cymitquimica.com [static.cymitquimica.com]
• 12. researchgate.net [researchgate.net]

Storage conditions to prevent degradation of bromoethyl pyrrolidine derivatives

Technical Overview: The Instability Mechanism

Bromoethyl pyrrolidine derivatives (e.g., 1-(2-bromoethyl)pyrrolidine hydrobromide) are potent alkylating agents widely used as building blocks in medicinal chemistry. Their utility, however, is inextricably linked to their instability.

The core issue is autocyclization . In its free base form, the nitrogen atom of the pyrrolidine ring acts as an intramolecular nucleophile. It attacks the

-carbon of the bromoethyl side chain, displacing the bromide leaving group. This results in the formation of a highly reactive, bicyclic aziridinium (aziridinium) ion .

This aziridinium species is the "active" alkylating agent but is transient and unstable. In the absence of a target nucleophile, it rapidly undergoes hydrolysis (reacting with water) to form the corresponding alcohol (1-(2-hydroxyethyl)pyrrolidine) or dimerizes/polymerizes, rendering the reagent useless.

Degradation Pathway

The following diagram illustrates the critical transition from the stable salt form to the reactive (and degrading) species.

Figure 1: The degradation pathway of bromoethyl pyrrolidine. The HBr salt is stable because the protonated nitrogen cannot attack the carbon chain. Deprotonation triggers rapid cyclization.

Troubleshooting & FAQs

This section addresses specific scenarios encountered in the lab, focusing on causality and mitigation.

Q1: Why did my 1-(2-bromoethyl)pyrrolidine HBr turn into a sticky gum inside the bottle?

Diagnosis: Hygroscopic Hydrolysis. Mechanism: The hydrobromide (HBr) salt is extremely hygroscopic. If the bottle was not tightly sealed or was opened while cold (causing condensation), the salt absorbed atmospheric water.

• The Chain Reaction: Water dissolves the salt

  localized regions of solution form even slightly elevated pH or prolonged time allows slow cyclization/hydrolysis HBr is released, but the crystal lattice is destroyed.

• Solution: Always store in a desiccator. Allow the bottle to warm to room temperature before opening to prevent condensation.

Q2: Can I prepare a stock solution of the free base for later use?

Verdict: ABSOLUTELY NOT. Reasoning: The free base exists in a state of "self-destruction." At room temperature, the half-life of the free base in solution can be measured in minutes to hours depending on concentration and solvent.

• Correct Protocol: Generate the free base in situ. Add the HBr salt directly to your reaction mixture containing the base (e.g.,

  , ) and your nucleophile. This ensures the aziridinium ion is captured by your target immediately upon formation.

Q3: I need to wash the organic layer. Can I use water?

Guidance: Proceed with extreme caution and speed. Risk: While the free base is soluble in organic solvents (DCM, EtOAc), partitioning it against water (especially basic water) accelerates hydrolysis.

• Protocol: If an aqueous workup is unavoidable, use ice-cold brine or water and minimize contact time (< 5 minutes). Dry the organic layer immediately over anhydrous

  and proceed to the next step. Do not store the organic phase overnight.

Q4: What are the optimal storage conditions for the solid HBr salt?

Recommendation:

• Temperature: -20°C (Long-term) or 2-8°C (Short-term/Active use).

• Atmosphere: Argon or Nitrogen flush recommended after use.

• Container: Tightly sealed amber glass (light protection is secondary but good practice for halogens).

Experimental Protocols

Protocol A: Safe Handling & Reconstitution

Use this workflow to ensure the reagent remains active during your experiment.

• Equilibration: Remove the HBr salt from the freezer (-20°C) and place it in a desiccator. Wait 30–60 minutes until it reaches room temperature. Why? To prevent condensation of water vapor on the hygroscopic solid.

• Weighing: Weigh quickly in a fume hood. Avoid using metal spatulas if possible (corrosion risk); use glass or plastic.

• Solvent Choice:

  • Preferred: Anhydrous DMF, CH3CN, or DMF/Acetone mixtures.

  • Avoid: Alcohols (nucleophilic competition), Water (hydrolysis).

Protocol B: In Situ "Free-Basing" (Recommended)

Instead of isolating the unstable free base, generate it in the presence of your nucleophile.

• Dissolve your Target Nucleophile (e.g., phenol, amine) in anhydrous solvent (e.g., DMF).

• Add Base (e.g., 3.0 eq

  or ).

• Add 1-(2-bromoethyl)pyrrolidine HBr (1.2 – 1.5 eq) directly as a solid.

• Heat: Warm the reaction to 50–80°C (depending on substrate).

  • Mechanism:[1][2][3] The carbonate base slowly deprotonates the HBr salt. The free amine cyclizes to the aziridinium ion, which is immediately intercepted by the nucleophile.

Protocol C: QC Check for Degradation (H-NMR)

If you suspect your batch has degraded, run a quick NMR.

Signal	Chemical Shift (approx. in DMSO-d6/D2O)	Interpretation
Intact HBr Salt	3.6 - 3.8 ppm (triplet, -Br)	Active Reagent
Alcohol (Hydrolysis)	3.5 ppm (multiplet, shifted upfield)	Degraded (Inactive)
Aziridinium	Complex multiplet patterns (transient)	Reactive Intermediate

Summary of Stability Data

Parameter	HBr Salt (Solid)	Free Base (Neat/Oil)	Free Base (Solution)
Stability	High (Years at -20°C)	Very Low (Hours at RT)	Low (Minutes to Hours)
Major Threat	Moisture (Hygroscopic)	Heat & Self-reaction	Hydrolysis & Dimerization
Storage	Desiccator, -20°C	Do Not Store	Do Not Store
Handling	Warm to RT before opening	Use immediately	Keep at 0°C, use <30 min

References

• National Institutes of Health (NIH) - PubChem. 1-(2-Bromoethyl)pyrrolidine Compound Summary. Retrieved from [Link]

• ResearchGate. Kinetics of Aziridinium Ion Formation and Nucleophilic Ring Opening. Retrieved from [Link]

Sources

• 1. Electrochemical synthesis of aziridines, pyrrolidines and oxazolines enabled by azo-free alcohol amination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-(2-Aminoethyl)pyrrolidine(7154-73-6) 1H NMR spectrum [chemicalbook.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Chiral HPLC Methods for Determining the Enantiomeric Purity of 2-(2-bromoethyl)pyrrolidine

For researchers, scientists, and professionals in drug development, the stereochemical integrity of chiral building blocks is paramount. The enantiomeric purity of intermediates like 2-(2-bromoethyl)pyrrolidine can significantly impact the efficacy and safety of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for the robust determination of its enantiomeric purity, grounded in established chromatographic principles and experimental insights.

The Significance of Enantiomeric Purity in Pyrrolidine Derivatives

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals. As with many chiral molecules, the biological activity of substituted pyrrolidines often resides in a single enantiomer, while the other may be inactive or even contribute to undesirable side effects. Regulatory bodies like the U.S. Food and Drug Administration (FDA) have stringent requirements for the enantiomeric purity of chiral drugs, making accurate and reliable analytical methods a critical component of the development process.[1][2] Therefore, a validated method to quantify the enantiomeric excess (e.e.) of key intermediates such as 2-(2-bromoethyl)pyrrolidine is not merely a quality control measure but a foundational aspect of drug design and safety.

Methodological Approaches to Chiral Separation

Two primary strategies are employed for the chiral HPLC separation of enantiomers: direct and indirect methods. The choice between these depends on factors such as the analyte's structure, the availability of specific chiral stationary phases (CSPs), and the desired sensitivity and resolution.

• Direct Chiral HPLC: This approach utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times. Polysaccharide-based CSPs are widely used due to their broad applicability.[3]

• Indirect Chiral HPLC: This method involves a pre-column derivatization step where the enantiomers are reacted with a chiral derivatizing agent to form diastereomers. These diastereomers, having different physicochemical properties, can then be separated on a standard achiral column, such as a C18 column.[4][5]

Comparative Analysis of Chiral HPLC Methods for 2-(2-bromoethyl)pyrrolidine

Parameter	Method A: Direct Chiral HPLC	Method B: Indirect Chiral HPLC via Derivatization
Principle	Differential interaction of enantiomers with a Chiral Stationary Phase (CSP).	Formation of diastereomers with a chiral derivatizing agent, followed by separation on an achiral column.
Stationary Phase	Polysaccharide-based CSP (e.g., Chiralcel OD-H or similar).	Standard Reverse-Phase C18 column.
Mobile Phase	Typically n-hexane/ethanol with a basic additive (e.g., triethylamine).	Gradient or isocratic mixture of acetonitrile and water/buffer.
Derivatization	Not required.	Required (e.g., with Marfey's reagent).
Pros	- Simpler sample preparation- Avoids potential derivatization artifacts- Direct measurement of enantiomers	- Utilizes common and less expensive C18 columns- Can enhance UV detection if the derivatizing agent has a strong chromophore- High resolution often achievable
Cons	- CSPs can be expensive- Method development can be more complex, often requiring screening of multiple columns and mobile phases- CSPs can be less robust than C18 columns	- More complex sample preparation- Potential for incomplete derivatization or side reactions- Derivatizing agent and by-products may interfere with the chromatogram

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for each of the compared approaches.

Method A: Direct Chiral HPLC

This method is based on the successful separation of other pyrrolidine derivatives and general principles of chiral chromatography.[7][8]

1. Materials and Reagents:

• Racemic 2-(2-bromoethyl)pyrrolidine standard

• Sample of 2-(2-bromoethyl)pyrrolidine with unknown enantiomeric purity

• HPLC-grade n-hexane

• HPLC-grade ethanol

• Triethylamine (TEA)

2. Chromatographic Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with UV detector.

• Column: Chiralcel OD-H, 250 x 4.6 mm, 5 µm (or equivalent polysaccharide-based CSP).

• Mobile Phase: n-Hexane:Ethanol:TEA (90:10:0.1, v/v/v). Note: The ratio of n-hexane to ethanol may require optimization to achieve baseline separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 210 nm (or a suitable wavelength for the analyte).

• Injection Volume: 10 µL.

3. Sample Preparation:

• Prepare a stock solution of the racemic standard at approximately 1 mg/mL in the mobile phase.

• Prepare the test sample at the same concentration in the mobile phase.

4. Analysis Procedure:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the racemic standard to determine the retention times of the two enantiomers and to verify system suitability (resolution > 1.5).

• Inject the test sample.

• Integrate the peak areas for both enantiomers.

• Calculate the enantiomeric purity using the formula: Enantiomeric Purity (%) = (Area of major enantiomer / (Area of major enantiomer + Area of minor enantiomer)) * 100

Method B: Indirect Chiral HPLC via Derivatization

This method utilizes a pre-column derivatization with Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alaninamide), a well-established technique for the chiral resolution of primary and secondary amines.[4]

1. Materials and Reagents:

• Racemic 2-(2-bromoethyl)pyrrolidine standard

• Sample of 2-(2-bromoethyl)pyrrolidine with unknown enantiomeric purity

• Marfey's reagent

• Acetone

• Sodium bicarbonate solution (1 M)

• Hydrochloric acid (1 M)

• HPLC-grade acetonitrile

• HPLC-grade water

• Trifluoroacetic acid (TFA)

2. Derivatization Procedure:

• Dissolve approximately 5 mg of the 2-(2-bromoethyl)pyrrolidine sample or standard in 500 µL of acetone.

• Add 1 mL of a 1% (w/v) solution of Marfey's reagent in acetone.

• Add 200 µL of 1 M sodium bicarbonate solution.

• Heat the mixture at 40 °C for 1 hour in a sealed vial.

• Cool the reaction mixture to room temperature and neutralize with 200 µL of 1 M hydrochloric acid.

• Dilute the sample to a final concentration of approximately 0.1 mg/mL with the mobile phase.

3. Chromatographic Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with UV detector.

• Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 150 x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: 30% B to 70% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 340 nm (due to the dinitrophenyl chromophore of Marfey's reagent).

• Injection Volume: 10 µL.

4. Analysis Procedure:

• Equilibrate the column with the initial mobile phase composition for at least 15 minutes.

• Inject the derivatized racemic standard to identify the retention times of the two diastereomers.

• Inject the derivatized test sample.

• Integrate the peak areas for both diastereomers.

• Calculate the enantiomeric purity as described in Method A.

Visualization of Workflows

Caption: Workflow comparison of direct and indirect chiral HPLC methods.

Caption: Decision-making process for chiral HPLC method development.

Conclusion and Recommendations

Both direct and indirect chiral HPLC methods offer viable pathways for determining the enantiomeric purity of 2-(2-bromoethyl)pyrrolidine.

• For routine quality control in a manufacturing environment, the direct chiral HPLC method (Method A) , once developed, is often preferred due to its simpler sample preparation and reduced potential for errors associated with a derivatization step. The initial investment in a chiral column and method development can be offset by higher throughput and greater robustness in the long term.

Ultimately, the choice of method should be guided by the specific requirements of the analysis, available resources, and the stage of drug development. It is crucial that whichever method is chosen, it is fully validated according to ICH guidelines to ensure its accuracy, precision, and reliability.[1]

References

• Research Journal of Pharmacy and Technology.
• National Institutes of Health.
• ResearchGate. Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine.
• Juniper Publishers. Chiral Derivatization Method for the Separation of Enantiomers of L-Prolinamide by Reverse Phase HPLC.
• Česká a slovenská farmacie.
• ACS Publications.
• Der Pharma Chemica.
• National Institutes of Health.
• Dhaka University Journal of Pharmaceutical Sciences. Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram.
• Benchchem. A Technical Guide to the Chiral Purity and Enantiomeric Excess of (S)-3-Acetyl-1-Boc-pyrrolidine.
• MDPI.
• MDPI.
• National Institutes of Health. Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View.

Sources

• 1. rjptonline.org [rjptonline.org]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View - PMC [pmc.ncbi.nlm.nih.gov]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. csfarmacie.cz [csfarmacie.cz]

A Comparative Guide to the Leaving Group Reactivity of 2-(2-bromoethyl)pyrrolidine and 2-(2-chloroethyl)pyrrolidine

For researchers, scientists, and drug development professionals engaged in the synthesis of novel chemical entities, the choice of leaving group in a nucleophilic substitution reaction is a critical parameter that dictates reaction efficiency, yield, and scalability. This guide provides an in-depth technical comparison of the reactivity of 2-(2-bromoethyl)pyrrolidine and 2-(2-chloroethyl)pyrrolidine, focusing on the intrinsic properties of bromide versus chloride as a leaving group and the influence of the pyrrolidine moiety on the reaction mechanism.

Theoretical Framework: Why Bromide is an Inherently Better Leaving Group

The efficacy of a leaving group is fundamentally linked to its ability to stabilize the negative charge it acquires upon heterolytic bond cleavage. In the context of SN2 reactions, a good leaving group departs from the substrate, facilitating the backside attack of a nucleophile.[1] The key physicochemical properties that govern leaving group ability are basicity, polarizability, and the strength of the carbon-halogen bond.

• Basicity: A weaker base is a better leaving group. This is because a weak base is less likely to donate its electron pair back to the carbon atom, thus favoring the forward reaction. Hydrobromic acid (HBr) is a stronger acid than hydrochloric acid (HCl), with pKa values of approximately -9 and -7, respectively.[2] Consequently, the bromide ion (Br-) is a weaker base than the chloride ion (Cl-), making it a more stable species in solution and a superior leaving group.[2][3]

• Polarizability: Polarizability refers to the ease with which the electron cloud of an atom can be distorted. Larger atoms, such as bromine, have more diffuse electron clouds that are more easily polarized.[4] This increased polarizability helps to stabilize the transition state of a nucleophilic substitution reaction by allowing for more effective orbital overlap with both the carbon atom and the incoming nucleophile. This stabilization of the transition state leads to a lower activation energy and a faster reaction rate.

• Carbon-Halogen Bond Strength: The carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl) bond. The average bond dissociation energy for a C-Br bond is approximately 285 kJ/mol, while for a C-Cl bond it is around 340 kJ/mol. The weaker C-Br bond requires less energy to break, contributing to a faster reaction rate for alkyl bromides compared to their chloro-analogs.

The Role of Neighboring Group Participation (NGP)

In the case of 2-(2-haloethyl)pyrrolidines, the reaction mechanism is significantly influenced by the presence of the nitrogen atom in the pyrrolidine ring. The lone pair of electrons on the nitrogen can act as an internal nucleophile, attacking the electrophilic carbon bearing the halogen in an intramolecular cyclization. This phenomenon, known as neighboring group participation (NGP), dramatically accelerates the rate of reaction compared to a similar acyclic alkyl halide.[5][6]

The reaction proceeds via a two-step mechanism involving the formation of a bicyclic aziridinium ion intermediate. The first step, the intramolecular cyclization, is the rate-determining step. The subsequent attack of an external nucleophile on the aziridinium ion is typically fast.[7] Because the rate-determining step is intramolecular, the overall reaction rate is often independent of the concentration of the external nucleophile.

Comparative Reactivity: Experimental Evidence

Qualitative and quantitative data consistently demonstrate the superior reactivity of 2-(2-bromoethyl)pyrrolidine over its chloro- a alog. The primary bromide in 2-(2-bromoethyl)pyrrolidine exhibits high reactivity in SN2-type mechanisms.[8] Comparative analyses have shown that in displacement reactions with secondary amines, the bromide derivative achieves significantly higher yields of 80-90% under identical conditions compared to the chloride.[9] This enhanced reactivity is attributed to the superior nucleofugality (leaving group ability) of bromide, which lowers the activation energy barrier for the formation of the aziridinium intermediate.[9]

Table 1: Qualitative Comparison of Reactivity

Feature	2-(2-bromoethyl)pyrrolidine	2-(2-chloroethyl)pyrrolidine	Rationale
Reaction Rate	Faster	Slower	Weaker C-Br bond and greater stability of Br- leaving group.
Reaction Yield	Higher (e.g., 80-90% with secondary amines)[9]	Lower	More efficient formation of the aziridinium intermediate.
Reaction Conditions	Milder temperatures often suffice	May require higher temperatures or longer reaction times	Lower activation energy for the rate-determining step.

Experimental Protocol for Quantitative Kinetic Analysis

To provide robust quantitative data on the relative reactivities, a kinetic study can be designed to measure the rates of intramolecular cyclization for both compounds.

Objective:

To determine and compare the first-order rate constants (k) for the intramolecular cyclization of 2-(2-bromoethyl)pyrrolidine and 2-(2-chloroethyl)pyrrolidine.

Materials:

• 2-(2-bromoethyl)pyrrolidine hydrobromide

• 2-(2-chloroethyl)pyrrolidine hydrochloride

• A suitable non-nucleophilic buffer solution (e.g., phosphate buffer at pH 7.4)

• Deuterated water (D2O) for NMR studies

• High-performance liquid chromatography (HPLC) system with a C18 column

• Nuclear magnetic resonance (NMR) spectrometer

• Thermostatted reaction vessel

Methodology:

• Preparation of Reaction Solutions:

  • Prepare stock solutions of known concentrations of 2-(2-bromoethyl)pyrrolidine and 2-(2-chloroethyl)pyrrolidine (as their free bases, generated by neutralization of the hydrochloride/hydrobromide salts) in the chosen buffer solution.

• Kinetic Monitoring by HPLC:

  • Initiate the reaction by placing a known volume of the substrate solution in the thermostatted vessel at a constant temperature (e.g., 25°C, 37°C, or 50°C).

  • At regular time intervals, withdraw an aliquot of the reaction mixture and quench the reaction (e.g., by rapid cooling and dilution with the mobile phase).

  • Analyze the quenched samples by HPLC to determine the concentration of the remaining reactant. The disappearance of the starting material over time will be monitored.

• Data Analysis:

  • Plot the natural logarithm of the concentration of the reactant (ln[Reactant]) versus time.

  • For a first-order reaction, this plot should yield a straight line with a slope equal to -k, where k is the rate constant.

  • Perform the experiment at several different temperatures to determine the activation parameters (e.g., activation energy, Ea) using the Arrhenius equation.

Expected Outcome:

It is anticipated that the rate constant (k) for the cyclization of 2-(2-bromoethyl)pyrrolidine will be significantly larger than that for 2-(2-chloroethyl)pyrrolidine at all temperatures studied. This would provide quantitative confirmation of the superior leaving group ability of bromide in this system.

Visualization of Reaction Mechanisms and Workflows

Diagram 1: SN2 Reaction Mechanism

Caption: Generalized SN2 reaction mechanism.

Diagram 2: Neighboring Group Participation Workflow

Caption: Reaction workflow involving neighboring group participation.

Conclusion

The selection of 2-(2-bromoethyl)pyrrolidine over 2-(2-chloroethyl)pyrrolidine is strongly recommended for synthetic applications requiring nucleophilic substitution at the ethyl side chain. The inherently superior leaving group properties of bromide, stemming from its lower basicity, greater polarizability, and the weaker C-Br bond, lead to faster reaction rates and higher yields. The reaction mechanism is dominated by neighboring group participation from the pyrrolidine nitrogen, forming a highly reactive aziridinium intermediate. This mechanistic feature further accentuates the importance of leaving group ability in the rate-determining step. For drug development professionals, the use of the bromo-derivative can translate to more efficient and cost-effective synthetic routes.

References

• Chem LibreTexts. (2020, August 15). 7.7: The Effect of the Leaving Group. Retrieved from [Link]

• Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton. (2022). Molecules, 27(11), 3587. [Link]

• Reddit. (2020, August 17). Better Leaving Group: Bromide VS Chloride. Retrieved from [Link]

• Master Organic Chemistry. (2011, April 12). What Makes A Good Leaving Group? Retrieved from [Link]

• Synthesis of pyrrolidin-2-ylidenes and pyrrol-2-ylidenes via 1,3-dipolar cycloaddition of H-bond-assisted azomethine ylides to nitrostyrenes. (2023). RSC Advances, 13(28), 19335-19343. [Link]

• Chem LibreTexts. (2021, December 15). 7.1: Nucleophilic Substitution Reaction Overview. Retrieved from [Link]

• Google Patents. (n.d.). CN1621403A - 2-(2-aminoethyl)methyl-pyrrolidine and preparation process thereof.

• Neighboring pyrrolidine amide participation in thioether oxidation. Methionine as a "hopping" site. (2002). Journal of the American Chemical Society, 124(38), 11246–11247. [Link]

• Chem LibreTexts. (2024, March 17). 11.3: Characteristics of the SN2 Reaction. Retrieved from [Link]

• Enantioselective cyclization of bromoenynes: mechanistic understanding of gold(i)-catalyzed alkoxycyclizations. (2016). Chemical Science, 7(3), 2099-2109. [Link]

• Theoretical and Experimental Fractionation Studies Involving Chloride and Bromide Ions Only. (2013). Procedia Earth and Planetary Science, 7, 102-105. [Link]

• Khan Academy. (n.d.). Nucleophilic substitution. Retrieved from [Link]

• Chem LibreTexts. (2023, August 1). 3.2: Neighboring Group Participation. Retrieved from [Link]

• Odinity. (2018, January 2). The Role and Nucleophilicity of Chloride and Bromide Nucleophiles in Both Sn1 and Sn2 Substitution Reactions with Tert-Butanol and 1-Butanol. Retrieved from [Link]

• Synthesis and Reactivity of 2-Pyrrolidino-, 2-N-Methylpiperazino-, 2-Piperidino-, and 2-Morpholino-1,3,4-thiadiazines. (2004). Journal of Heterocyclic Chemistry, 41(4), 539-548. [Link]

• Synthesis of Pyrrolidones and Caprolactams by Intramolecular Cyclization of Linear Precursors. (2016). Current Organic Chemistry, 20(26), 2780-2804. [Link]

• Intramolecular Cyclization of 1-Benzyl-2-(nitromethylene)pyrrolidines in Triflic Acid. (2000). Journal of the Chemical Society, Perkin Transactions 1, (11), 1693-1698. [Link]

• Wikipedia. (n.d.). Neighbouring group participation. Retrieved from [Link]

• YouTube. (2023, March 22). Leaving Group Stability - SN1 and SN2 Reactions. Retrieved from [Link]

• Microfluidic synthesis of pyrrolidin-2-ones via photoinduced organocatalyzed cyclization of styrene, α-bromoalkyl esters and primary amines. (2021). Organic & Biomolecular Chemistry, 19(18), 4074-4078. [Link]

• Khan Academy. (n.d.). Sn1 vs Sn2: Summary. Retrieved from [Link]

• The Organic Chemistry Tutor. (2017, January 13). Nucleophilic Substitution Reactions - SN1 and SN2 Mechanism, Organic Chemistry. Retrieved from [Link]

• Hydrophilic Reduction-Resistant Spin Labels of Pyrrolidine and Pyrroline Series from 3,4-Bis-hydroxymethyl-2,2,5,5-tetraethylpyrrolidine-1-oxyl. (2024). Molecules, 29(3), 563. [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). Molecules, 26(16), 4998. [Link]

• Dalal Institute. (n.d.). The Neighbouring Group Mechanisms. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nucleophilic Substitution (SN1, SN2). Retrieved from [Link]

• Conformationally restricted pyrrolidines by intramolecular [2+2] photocycloaddition reactions. (2012). Chemical Communications, 48(74), 9293-9295. [Link]

• PubChem. (n.d.). 1-(2-Chloroethyl)pyrrolidine. Retrieved from [Link]

• Shree Ganesh Remedies Limited. (n.d.). 1-(2-Chloroethyl)pyrrolidine hydrochloride-7250-67-1. Retrieved from [Link]

Sources

• 1. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 2. reddit.com [reddit.com]
• 3. Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. odinity.com [odinity.com]
• 5. mugberiagangadharmahavidyalaya.ac.in [mugberiagangadharmahavidyalaya.ac.in]
• 6. SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
• 7. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 8. Buy 2-(2-Bromoethyl)pyrrolidine hydrobromide (EVT-3118255) | 74814-50-9 [evitachem.com]
• 9. Conformationally restricted pyrrolidines by intramolecular [2+2] photocycloaddition reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-(2-Bromoethyl)pyrrolidine: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance. This guide provides an in-depth, procedural framework for the safe disposal of 2-(2-Bromoethyl)pyrrolidine, a halogenated heterocyclic compound frequently utilized in organic synthesis. By moving beyond a simple checklist and delving into the causality behind these essential procedures, this document aims to empower laboratory personnel to manage this chemical waste stream with confidence and precision.

Understanding the Hazard Profile of 2-(2-Bromoethyl)pyrrolidine

Before addressing disposal, it is crucial to understand the inherent risks associated with 2-(2-Bromoethyl)pyrrolidine. As a bromoalkyl compound, it is reactive and can participate in nucleophilic substitution reactions. Halogenated organic compounds can pose health risks and often persist in the environment if not disposed of correctly. The primary hazards include:

• Toxicity: While specific toxicity data for this compound may be limited, related halogenated organic compounds are known to be harmful if ingested, inhaled, or absorbed through the skin.

• Irritation: It can cause skin and eye irritation.

• Environmental Hazard: Improper disposal can lead to contamination of soil and water.

Therefore, 2-(2-Bromoethyl)pyrrolidine and materials contaminated with it must be treated as hazardous waste.

Waste Characterization: A Regulatory Imperative

Under the Resource Conservation and Recovery Act (RCRA), it is the generator's responsibility to determine if a waste is hazardous.[1] 2-(2-Bromoethyl)pyrrolidine would be classified as hazardous waste based on its chemical properties. While not specifically listed by name, it falls under the category of halogenated organic compounds. Depending on how it was used, it could potentially be classified under the "F" list of hazardous wastes from non-specific sources, such as F001 or F002, if it is a spent solvent.[2]

It is essential to consult your institution's Environmental Health and Safety (EHS) office to confirm the appropriate waste codes for your specific circumstances.

Segregation: Preventing Unwanted Reactions

Proper segregation of chemical waste is critical to prevent dangerous reactions.[3] 2-(2-Bromoethyl)pyrrolidine waste should be collected in a dedicated, properly labeled container and should not be mixed with other waste streams, particularly:

• Acids and Bases: Mixing with strong acids or bases can catalyze decomposition or other hazardous reactions.[4]

• Oxidizing Agents: Contact with strong oxidizers can lead to vigorous and potentially explosive reactions.

• Aqueous Waste: To prevent potential hydrolysis and the formation of other hazardous compounds, it is prudent to segregate it from aqueous waste streams.

The guiding principle is to keep halogenated organic waste separate from non-halogenated organic waste, as well as from other chemical classes. This not only enhances safety but can also impact disposal costs.

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the disposal of 2-(2-Bromoethyl)pyrrolidine from the point of generation to its final removal by a licensed waste management provider.

Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the appropriate PPE:

• Gloves: Nitrile gloves are recommended.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat is required.

Containerization

Proper containment is the first step in safe disposal.

• Select a Compatible Container: Use a container that is chemically resistant to 2-(2-Bromoethyl)pyrrolidine. High-density polyethylene (HDPE) or glass containers are generally suitable. The original product container, if in good condition, is an excellent choice.[5]

• Ensure Proper Sealing: The container must have a leak-proof, screw-on cap. Parafilm, stoppers, or other makeshift closures are not acceptable.[5]

• Leave Headspace: Do not fill the container to the brim. Leave at least 10% of the volume as headspace to allow for vapor expansion.

Labeling

Accurate and clear labeling is a regulatory requirement and a critical safety measure. The hazardous waste label must include:

• The words "Hazardous Waste"

• The full chemical name: "2-(2-Bromoethyl)pyrrolidine" (avoiding abbreviations)

• The specific hazard characteristics (e.g., "Toxic," "Irritant")

• The accumulation start date (the date the first drop of waste was added to the container)

• The name and contact information of the generating laboratory or principal investigator

Your institution's EHS department will likely provide pre-printed hazardous waste labels.

On-Site Temporary Storage

Designate a specific, secure area within the laboratory for the temporary storage of hazardous waste containers.[5]

• Satellite Accumulation Area (SAA): This area should be at or near the point of generation and under the control of the laboratory personnel.[6]

• Secondary Containment: Place the waste container in a secondary containment bin or tray that can hold at least 110% of the volume of the largest container.[7] This will contain any potential leaks or spills. The secondary containment should be made of a compatible material.

• Segregation in Storage: Even within the SAA, maintain segregation from incompatible waste streams.[3]

• Regular Inspections: Visually inspect the waste container weekly for any signs of leakage, deterioration, or improper labeling.[8]

Arranging for Disposal

Once the waste container is full or is approaching the accumulation time limit set by your institution and regulatory bodies (typically 180 or 270 days for Small Quantity Generators), contact your EHS department to arrange for pickup.[9] Do not dispose of 2-(2-Bromoethyl)pyrrolidine down the drain or in the regular trash.[10] It must be disposed of through a licensed hazardous waste disposal facility.[5]

Spill Cleanup Procedure

In the event of a spill, prompt and proper cleanup is essential to mitigate exposure and environmental contamination.

For Minor Spills (manageable by laboratory personnel):

• Alert Personnel: Immediately alert others in the vicinity.

• Isolate the Area: Secure the area to prevent others from entering.

• Ventilate: Ensure adequate ventilation, preferably within a fume hood.

• Don PPE: Put on appropriate PPE, including gloves, goggles, and a lab coat.

• Contain the Spill: Use an absorbent material, such as vermiculite or a commercial spill pillow, to create a dike around the spill to prevent it from spreading.[11]

• Absorb the Spill: Apply the absorbent material, working from the outside in, until all the liquid is absorbed.

• Collect the Waste: Carefully scoop the absorbed material into a designated hazardous waste container.

• Decontaminate the Area: Wipe down the spill area with a suitable solvent (such as soapy water, if appropriate for the surface), and then collect the cleaning materials as hazardous waste.

• Label and Dispose: Seal and label the container with the spill cleanup debris as hazardous waste and arrange for its disposal.

For Major Spills (requiring outside assistance):

• Evacuate: Immediately evacuate the area.

• Alert Authorities: Notify your institution's EHS and, if necessary, emergency services.

• Isolate the Area: Close doors to the affected area and prevent entry.

• Provide Information: Be prepared to provide information about the spilled chemical to emergency responders.

Summary of Key Disposal Information

Aspect	Requirement
Waste Classification	Hazardous Waste (Halogenated Organic Compound)
Personal Protective Equipment	Nitrile gloves, safety goggles, lab coat
Container	Chemically compatible (HDPE, glass) with a screw-top lid
Labeling	"Hazardous Waste," full chemical name, hazards, accumulation date, generator info
On-Site Storage	In a designated Satellite Accumulation Area with secondary containment
Segregation	Separate from acids, bases, oxidizers, and aqueous waste
Disposal Method	Through a licensed hazardous waste disposal facility
Spill Cleanup	Use absorbent materials; treat cleanup debris as hazardous waste

Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of 2-(2-Bromoethyl)pyrrolidine waste.

References

• Chemsrc. (2025, August 25). 1-(2-Bromoethyl)pyrrolidine. Retrieved from [Link]

• RCRAInfo. (n.d.). Waste Code. Retrieved from [Link]

• City University of New York. (n.d.). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, October 9). Categories of Hazardous Waste Generators. Retrieved from [Link]

• Emory University Environmental Health and Safety Office. (2012, April 25). Incompatibility of Common Laboratory Chemicals. Retrieved from [Link]

• CP Lab Safety. (n.d.). Secondary Containment Regulations. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Hazardous Waste Generator Regulatory Summary. Retrieved from [Link]

• City of San Diego. (2012, April 5). Waste Handling Best Management Practices for Laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• Biomonitoring California. (n.d.). Brominated and Chlorinated Organic Chemical Compounds Used As Flame Retardants. Retrieved from [Link]

• Lab Manager. (2023, May 5). 8 Steps to Handling a Lab Chemical Spill. Retrieved from [Link]

• Queen Mary University of London. (n.d.). Spill procedure: Clean-up guidance. Retrieved from [Link]

• Georgia Institute of Technology Environmental Health & Safety. (n.d.). Secondary Containment for Liquids. Retrieved from [Link]

• California Department of Toxic Substances Control. (n.d.). What is the status of the EPA Final Rule for Hazardous Waste Generators?. Retrieved from [Link]

• Osterman-Golkar, S., Hussain, S., Walles, S., Anderstam, B., & Sigvardsson, K. (1983). Chemical reactivity and mutagenicity of some dihalomethanes. Chemico-biological interactions, 46(2), 171–178. [Link]

• Enviro-Safe Resource Recovery. (n.d.). How to Determine Your Hazardous Waste Generator Status. Retrieved from [Link]

• University of Alabama at Birmingham Risk Management and Safety. (n.d.). Incompatible Chemicals. Retrieved from [Link]

• MLI Environmental. (2025, November 25). How to Determine Your Hazardous Waste Generator Status. Retrieved from [Link]

• Vanderbilt University Environmental Health and Safety. (n.d.). Storing Hazardous Waste In Your Laboratory. Retrieved from [Link]

• Scientific Update. (2024, February 19). A Dangerous Bromance. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• Occupational Safety and Health Administration. (1992, November 1). Labeling and RCRA requirements and the HCS standard. Retrieved from [Link]

• New York State Department of Environmental Conservation. (n.d.). Hazardous Waste Management. Retrieved from [Link]

• Ianni, F., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4967. [Link]

• Occupational Safety and Health Administration. (n.d.). Hazard Communication Standard: Labels and Pictograms. Retrieved from [Link]

• New Hampshire Department of Environmental Services. (n.d.). Documenting Hazardous Waste Determinations. Retrieved from [Link]

• Florida Department of Environmental Protection. (2024, August 12). Summary of Hazardous Waste Regulations. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Introduction to Hazardous Waste Identification. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). Guide for Chemical Spill Response. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). 1910.1200 - Hazard Communication. Retrieved from [Link]

• LabXchange. (2022, May 23). How To: Lab Waste. Retrieved from [Link]

• Aravind Eye Hospital. (2020, May 29). Bio Medical Waste Management. Retrieved from [Link]

Sources

• 1. mlienvironmental.com [mlienvironmental.com]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. ehso.emory.edu [ehso.emory.edu]
• 4. scientificupdate.com [scientificupdate.com]
• 5. vanderbilt.edu [vanderbilt.edu]
• 6. ehs.gatech.edu [ehs.gatech.edu]
• 7. calpaclab.com [calpaclab.com]
• 8. epa.gov [epa.gov]
• 9. sandiego.gov [sandiego.gov]
• 10. qmul.ac.uk [qmul.ac.uk]
• 11. 5.4 Chemical Spill Procedures [ehs.cornell.edu]